2-(4-chloro-1H-pyrazol-5-yl)pyridine

• CAS: 166196-24-3

Core Science & Biosynthesis

2-(4-chloro-1H-pyrazol-5-yl)pyridine chemical structure properties

This technical guide provides a comprehensive analysis of 2-(4-chloro-1H-pyrazol-5-yl)pyridine , a privileged scaffold in medicinal chemistry and coordination complexes.

Abstract

2-(4-chloro-1H-pyrazol-5-yl)pyridine represents a critical bidentate nitrogen donor scaffold utilized extensively in drug discovery (specifically kinase inhibition) and organometallic chemistry. This molecule combines the electron-deficient pyridine ring with the electron-rich, yet halogen-modulated, pyrazole moiety. The introduction of a chlorine atom at the C4 position of the pyrazole ring significantly alters the physicochemical profile—enhancing lipophilicity, metabolic stability, and steric occupancy—without disrupting the fundamental chelation capability of the N,N-donor motif.

Structural Architecture & Electronic Properties

Tautomeric Equilibrium

The designation "1H-pyrazol-5-yl" implies a specific tautomer; however, in solution, the unsubstituted pyrazole ring undergoes rapid annular tautomerism. The proton shuttles between the N1 and N2 positions, rendering the C3- and C5-substituted isomers chemically equivalent on the NMR timescale unless locked by solvent interactions or metal binding.

• Tautomer A (3-substituted): The pyridine ring is attached at position 3 relative to the NH group. This form is often favored in the solid state due to intermolecular hydrogen bonding.

• Tautomer B (5-substituted): The pyridine ring is attached at position 5. This form is essential for bidentate coordination, where the pyridine nitrogen and the pyrazole N2 (unprotonated) must be syn to chelate a metal center.

The "Chlorine Effect" (C4-Substitution)

The C4-chlorine substituent is not merely a space-filler; it exerts profound electronic and steric effects:

• Electronic Modulation: Chlorine is inductively electron-withdrawing (

  ) but donates electron density via resonance ( ). On the electron-rich pyrazole ring, this lowers the pKa of the NH group (making it more acidic, pKa 10.5–11.5 vs. ~14 for unsubstituted pyrazole), thereby strengthening hydrogen bond interactions with receptor residues (e.g., the hinge region of kinases).

• Metabolic Blockade: The C4 position of pyrazoles is the primary site for oxidative metabolism (e.g., by Cytochrome P450). Chlorination blocks this "soft spot," significantly extending the half-life (

  ) of the scaffold in vivo.

• Lipophilicity: The Cl atom increases the logP value by approximately 0.7–0.9 units, improving membrane permeability.

Conformational Dynamics

The bond connecting the pyridine (C2) and pyrazole (C5) rings possesses rotational freedom.

• Anti-Conformation: The thermodynamically stable state in solution (dipole minimization).

• Syn-Conformation: The required state for bidentate chelation. The rotation barrier is low (< 5 kcal/mol), allowing rapid adaptation to binding pockets or metal centers.

Synthetic Methodologies

The synthesis of 2-(4-chloro-1H-pyrazol-5-yl)pyridine is best approached via a modular "Construct-then-Functionalize" strategy. The most robust protocol involves the formation of the pyrazole ring from a pyridine precursor, followed by electrophilic chlorination.

Route A: The Enaminone Cyclization (De Novo Synthesis)

This route is preferred for its high yield and scalability.

• Precursor Formation: Reaction of 2-acetylpyridine with

  -dimethylformamide dimethyl acetal (DMF-DMA) yields the enaminone intermediate.

• Ring Closure: Condensation with hydrazine hydrate forms the parent 2-(1H-pyrazol-5-yl)pyridine.

• Regioselective Chlorination: Treatment with

  -chlorosuccinimide (NCS).[1] The pyrazole ring is significantly more electron-rich than the pyridine, ensuring exclusive chlorination at the pyrazole C4 position.

Visualization of Synthetic Pathway

Figure 1: Step-wise synthesis via the enaminone intermediate, ensuring regioselective chlorination.

Experimental Protocols

Protocol 3.1: Synthesis of Parent Scaffold

Objective: Preparation of 2-(1H-pyrazol-5-yl)pyridine.

• Enaminone Formation: Charge a round-bottom flask with 2-acetylpyridine (10.0 mmol) and DMF-DMA (12.0 mmol). Heat to 110°C for 4 hours. Concentrate in vacuo to obtain the crude enaminone (red/orange oil).

• Cyclization: Dissolve the crude oil in Ethanol (20 mL). Add Hydrazine hydrate (15.0 mmol) dropwise. Reflux for 3 hours.

• Workup: Cool to room temperature. The product often precipitates. If not, concentrate and recrystallize from EtOAc/Hexanes.

  • Yield: Typically 85-90%.

  • Appearance: White to off-white solid.

Protocol 3.2: Electrophilic Chlorination

Objective: Installation of the Chlorine atom at C4.

• Reaction: Dissolve 2-(1H-pyrazol-5-yl)pyridine (5.0 mmol) in DMF (10 mL).

• Addition: Add

  -chlorosuccinimide (NCS) (5.5 mmol) portion-wise at 0°C to control the exotherm.

• Completion: Stir at room temperature for 2–4 hours. Monitor by TLC (the chlorinated product moves slightly faster/higher Rf than the starting material).

• Purification: Pour into ice water (50 mL). The product will precipitate. Filter, wash with water, and dry.

  • Characterization: 1H NMR will show the disappearance of the C4-H signal (typically a doublet or triplet around 6.5-6.8 ppm in the parent) and the retention of the C3-H singlet (downfield, ~7.8-8.0 ppm).

Medicinal Chemistry Applications

Pharmacophore Mapping

In kinase inhibitor design (e.g., TGF-

type I receptor inhibitors), this scaffold functions as a "Hinge Binder."

• Acceptor: The Pyridine Nitrogen accepts a hydrogen bond from the backbone NH of the kinase hinge.

• Donor: The Pyrazole NH donates a hydrogen bond to the backbone Carbonyl of the hinge.

• Hydrophobic Clamp: The 4-Chloro substituent is positioned to point into the "Gatekeeper" pocket or the solvent-exposed front, depending on the specific kinase topology. It is often bioisosteric with a methyl group but provides better metabolic stability.

Visualization of Binding Mode

Figure 2: Pharmacophore interaction map showing the critical H-bond network and hydrophobic filling.

Coordination Chemistry

This molecule serves as a robust

-chelating ligand, analogous to 2,2'-bipyridine but with distinct electronic properties.

• Hard/Soft Character: The pyridine nitrogen is a softer donor, while the pyrazolate (deprotonated) nitrogen is a harder, anionic donor.

• Applications:

  • Ruthenium(II) Complexes: Used in dye-sensitized solar cells (DSSCs) to tune the HOMO/LUMO levels.

  • Iridium(III) Complexes: Used in OLEDs. The chlorination can blue-shift the emission spectrum by stabilizing the HOMO.

References

• PubChem. 2-(1H-pyrazol-4-yl)pyridine Compound Summary. National Library of Medicine. Available at: [Link]

• MDPI. Transition Metal (II) Coordination Chemistry Ligated by a New Coplanar Tridentate Ligand. Molecules 2010. Available at: [Link]

• American Chemical Society. Coordination Chemistry of Pyrazole-Derived Ligands. Chemical Reviews.[2] Available at: [Link]

• National Institutes of Health. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors. PMC. Available at: [Link]

Sources

• 1. 4-chloro-3,5-dimethyl-1H-pyrazole | 15953-73-8 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protocol for condensing 2-hydrazinopyridine with beta-keto esters

Application Note & Protocol

Topic: Protocol for the Synthesis of Pyrazolo[1,5-a]pyridines via Condensation of 2-Hydrazinopyridine with β-Keto Esters

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the Pyrazolo[1,5-a]pyridine Scaffold

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, nitrogen-rich heterocyclic system that is considered a "privileged scaffold" in medicinal chemistry.[1] As purine analogues, these compounds have demonstrated a wide spectrum of biological activities, making them attractive cores for the design of novel therapeutics.[2] Their applications span various fields, including the development of protein kinase inhibitors for cancer treatment.[3]

A robust and versatile method for constructing this valuable scaffold is the cyclocondensation reaction between 2-hydrazinopyridine and a 1,3-dicarbonyl compound, such as a β-keto ester.[1][4] This reaction, analogous to the classic Knorr pyrazole synthesis, provides a direct route to highly functionalized pyrazolo[1,5-a]pyridines.[5] The thermal conditions often required for the critical cyclization step are reminiscent of the Gould-Jacobs reaction, which is used to synthesize quinolines.[6][7][8]

This document provides a comprehensive guide to this synthetic transformation, detailing the underlying mechanism, a field-proven experimental protocol, and critical parameters for reaction optimization.

Reaction Mechanism: A Stepwise Annulation

The formation of the pyrazolo[1,5-a]pyridine ring system from 2-hydrazinopyridine and a β-keto ester is a sequential condensation-cyclization-dehydration process. The generally accepted mechanism proceeds as follows:

• Hydrazone Formation: The reaction initiates with a nucleophilic attack by the more nucleophilic exocyclic nitrogen of 2-hydrazinopyridine on the electrophilic ketone carbonyl of the β-keto ester. This is followed by dehydration to form a stable hydrazone intermediate.[9][10]

• Intramolecular Cyclization (Annulation): Under thermal conditions, the endocyclic pyridine nitrogen atom acts as a nucleophile, attacking the ester carbonyl. This key step forms the new five-membered pyrazole ring, creating the fused bicyclic core. This intramolecular cyclization requires elevated temperatures to overcome the activation barrier.[6][8]

• Aromatization: The cyclized intermediate then eliminates a molecule of alcohol (from the original ester) to yield the final, stable aromatic pyrazolo[1,5-a]pyridine product.

The overall transformation is a highly efficient way to build molecular complexity from readily available starting materials.

Caption: Reaction mechanism for pyrazolo[1,5-a]pyridine synthesis.

Experimental Protocol: Synthesis of Ethyl 2-Methyl-7-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylate

This protocol describes a representative procedure. Researchers should note that reaction times and purification methods may need to be optimized based on the specific β-keto ester used.

Materials and Equipment

• Reagents:

  • 2-Hydrazinopyridine

  • Ethyl benzoylacetate (or other desired β-keto ester)

  • Glacial Acetic Acid (as solvent and catalyst)

  • Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate Solution (aq.)

  • Anhydrous Magnesium Sulfate (or Sodium Sulfate)

  • Hexane

  • Ethyl Acetate

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle with magnetic stirrer

  • Magnetic stir bar

  • Separatory funnel

  • Rotary evaporator

  • Apparatus for column chromatography (silica gel)

  • TLC plates and developing chamber

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 2-hydrazinopyridine (1.0 eq) and the selected β-keto ester (1.0-1.1 eq).

• Solvent Addition: Add a sufficient volume of glacial acetic acid to dissolve the reagents (e.g., 10-15 mL per 10 mmol of 2-hydrazinopyridine). Acetic acid serves as both the solvent and an acid catalyst to promote condensation.[11]

• Heating and Reflux: Heat the reaction mixture to reflux (approximately 118°C for acetic acid) with vigorous stirring. The high temperature is crucial for the intramolecular cyclization step.[8]

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC). A suitable eluent system is typically a mixture of hexane and ethyl acetate (e.g., 70:30 v/v). The reaction is considered complete when the starting 2-hydrazinopyridine spot is no longer visible. Reaction times can range from 4 to 24 hours depending on the substrate.[12]

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully remove the acetic acid under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in dichloromethane (DCM).

  • Transfer the DCM solution to a separatory funnel and wash it carefully with a saturated sodium bicarbonate solution to neutralize any remaining acetic acid. Repeat until effervescence ceases.[11]

  • Wash the organic layer with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: The crude product is typically purified by silica gel column chromatography. The eluent system used for TLC analysis can be adapted for the column. Alternatively, if the product precipitates upon cooling or concentration, it can be isolated by vacuum filtration and purified by recrystallization from a suitable solvent like ethanol or an ethyl acetate/hexane mixture.[12]

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Visualization of the Experimental Workflow

Caption: General workflow for pyrazolo[1,5-a]pyridine synthesis.

Key Parameters and Field-Proven Insights

• Causality of Solvent Choice: Glacial acetic acid is a preferred solvent because it is acidic enough to catalyze the initial hydrazone formation and has a high boiling point suitable for the thermal cyclization step.[11] For substrates requiring even higher temperatures, solvents like N,N-dimethylformamide (DMF) or diphenyl ether have been employed.[13][14]

• Regioselectivity: The initial condensation occurs selectively at the ketone carbonyl of the β-keto ester, which is significantly more electrophilic than the ester carbonyl. This selectivity reliably dictates the substitution pattern of the final product, placing the substituent from the "keto" side of the ester at the 7-position of the pyrazolo[1,5-a]pyridine ring.[9]

• Substrate Scope: The reaction is generally tolerant of a wide variety of substituents on the β-keto ester. Both aromatic and aliphatic β-keto esters can be used successfully, allowing for the synthesis of a diverse library of pyrazolo[1,5-a]pyridine derivatives.

Data Summary: Representative Examples

The following table summarizes outcomes for the condensation of 2-hydrazinopyridine with various β-dicarbonyl compounds, showcasing the versatility of the protocol.

Starting β-Dicarbonyl Compound	Solvent / Conditions	Product	Reference
Malonaldehyde bis(dimethyl acetal)	Glacial Acetic Acid, Reflux, 16h	Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate	[15]
Ethyl Acetoacetate	Acetic Acid, Reflux	Ethyl 7-methylpyrazolo[1,5-a]pyridine-3-carboxylate
Diethyl ethoxymethylenemalonate	Microwave Irradiation (250-300 °C)	Ethyl 4-hydroxyquinoline-3-carboxylate (Gould-Jacobs Analogy)	[8]
Ethyl 5-bromopyrazolo[1,5-a]pyridine-3-carboxylate & Methylboronic acid	DMF, Pd(dppf)Cl₂, Cs₂CO₃, 100°C, 2h (Post-modification example)	Ethyl 5-methylpyrazolo[1,5-a]pyridine-3-carboxylate	[13]
3-Dimethylamino-1-(3-pyridyl)-2-propen-1-one & Ethyl 3-amino-5-methylpyrazole-4-carboxylate	Glacial Acetic Acid, Reflux, 16h (Analagous Synthesis)	2-Methyl-7-(3-pyridyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester	[11]

References

• Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Available from: [Link]

• Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. (2017, June 12). Available from: [Link]

• PMC. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Available from: [Link]

• PMC. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. Available from: [Link]

• Organic Chemistry Portal. Synthesis of pyrazolo[1,5-a]pyridines. Available from: [Link]

• Wikipedia. Gould–Jacobs reaction. Available from: [Link]

• PMC. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Available from: [Link]

• Mol-Instincts. 5-METHYL-PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER synthesis. Available from: [Link]

• ResearchGate. Synthesis of some new pyrazolo[1,5-a]pyrimidines,.... Available from: [Link]

• PrepChem.com. Synthesis of 2-Methyl-7-(3-pyridyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester. Available from: [Link]

• Google Patents. CN106588758B - Synthesis process of 2-hydrazinopyridine derivative.

• Longdom Publishing. Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. Available from: [Link]

• Wiley Online Library. Gould-Jacobs Reaction. Available from: [Link]

• Canadian Journal of Chemistry. The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Available from: [Link]

• ResearchGate. (PDF) Microwave Assisted Gould-Jacob Reaction in the Synthesis of Furopyrimidopyrimidines and Their Transformation via Ring Opening to Aminoesters. Available from: [Link]

• Biotage. Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300. Available from: [Link]

• PubMed. Cyclocondensation of arylhydrazines with 1,3-bis(het)arylmonothio-1,3-diketones and 1,3-bis(het)aryl-3-(methylthio)-2-propenones: synthesis of 1-aryl-3,5-bis(het)arylpyrazoles with complementary regioselectivity. Available from: [Link]

• PrepChem.com. Synthesis of pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, ethyl ester. Available from: [Link]

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 5. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 7. Gould-Jacobs Reaction [drugfuture.com]
• 8. ablelab.eu [ablelab.eu]
• 9. researchgate.net [researchgate.net]
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• 14. researchgate.net [researchgate.net]
• 15. prepchem.com [prepchem.com]

Application Note: Strategic Regiocontrol in the Synthesis of N-Substituted Pyrazolo[3,4-b]pyridines

Executive Summary

Pyrazolo[3,4-b]pyridines represent a privileged scaffold in medicinal chemistry, serving as bioisosteres for purines and indoles in kinase inhibitors (e.g., Trk, MAPK, and GSK-3 inhibitors).[1] A critical synthetic bottleneck is the regioselective introduction of substituents at the pyrazole nitrogen atoms (N1 vs. N2) .

Due to annular tautomerism, direct alkylation of the parent heterocycle often yields difficult-to-separate mixtures of N1- and N2-isomers. This guide details two distinct protocols to overcome this challenge:

• The De Novo Cyclization Protocol: A thermodynamically controlled, highly regioselective route using 2-chloro-3-formylpyridines.

• The Post-Synthetic Functionalization Protocol: Optimized conditions for direct N-alkylation and Chan-Lam coupling, including purification strategies.

Scientific Foundation: The Regioselectivity Paradox

The core challenge lies in the tautomeric equilibrium of the 1H-pyrazolo[3,4-b]pyridine system. While the N1-H tautomer (1H) is thermodynamically more stable (~9 kcal/mol) than the N2-H tautomer (2H) , the N2 position is often more nucleophilic under kinetic conditions or when steric bulk at C7 hinders N1 attack.

Mechanistic Pathway Analysis

The following diagram illustrates the competing pathways and the strategic decision points for synthesis.

Figure 1: Decision tree for selecting the synthetic route based on regioselectivity requirements.

Protocol A: Absolute Regiocontrol via De Novo Cyclization

Recommendation: Use this protocol when the N-substituent is known at the start of the synthesis. It is the "Gold Standard" for generating N1-substituted derivatives exclusively.

Mechanism

This reaction proceeds via the condensation of a substituted hydrazine with 2-chloro-3-formylpyridine. The hydrazine nitrogen (NH2) first attacks the aldehyde to form a hydrazone intermediate. The secondary nitrogen (NH-R) is then positioned perfectly to displace the chlorine atom via an intramolecular SNAr reaction, locking the substituent at the N1 position.

Experimental Workflow

Reagents:

• 2-Chloro-3-pyridinecarboxaldehyde (1.0 equiv)

• Aryl/Alkyl Hydrazine Hydrochloride (1.1 equiv)

• Triethylamine (Et3N) (2.5 equiv)

• Solvent: Ethanol (EtOH) or n-Butanol

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-3-pyridinecarboxaldehyde (10 mmol) in EtOH (30 mL).

• Addition: Add the substituted hydrazine hydrochloride (11 mmol) followed by dropwise addition of Et3N (25 mmol).

  • Note: If using free base hydrazine, reduce Et3N to 1.2 equiv.

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor by TLC (usually 30% EtOAc/Hexane) for the disappearance of the aldehyde.

• Workup:

  • Cool the reaction to room temperature.[2][3]

  • Scenario A (Precipitate forms): Many N1-aryl derivatives precipitate upon cooling. Filter the solid, wash with cold EtOH and water, and dry under vacuum.

  • Scenario B (Soluble product): Concentrate the solvent under reduced pressure. Dilute with water (50 mL) and extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: Recrystallization from EtOH/Water is often sufficient. If necessary, flash chromatography (SiO2, 0-5% MeOH in DCM).

Data Validation:

• Yield: Typically 75–90%.

• Regioselectivity: >98% N1-isomer.

Protocol B: Post-Synthetic Functionalization (Direct Alkylation)

Recommendation: Use this protocol for "Late-Stage Diversification" where a common scaffold is split to create a library of N-substituted analogs. Be prepared to separate isomers.

The Challenge of Ambident Nucleophiles

The pyrazolo[3,4-b]pyridine anion is an ambident nucleophile.

• N1 Alkylation: Favored by thermodynamic control and soft electrophiles.

• N2 Alkylation: Favored by kinetic control, steric hindrance at N1 (e.g., C7 substituents), and "hard" alkylating agents.

Optimized Alkylation Protocol

Reagents:

• 1H-Pyrazolo[3,4-b]pyridine scaffold (1.0 equiv)[4]

• Alkyl Halide (1.2 equiv)

• Base: Cesium Carbonate (Cs2CO3) (2.0 equiv)

• Solvent: DMF (anhydrous)

Step-by-Step Procedure:

• Deprotonation: Dissolve the scaffold in anhydrous DMF (0.2 M). Add Cs2CO3. Stir at Room Temperature (RT) for 30 minutes.

  • Why Cs2CO3? The "Cesium Effect" often improves solubility and can enhance N1 selectivity compared to NaH or K2CO3.

• Alkylation: Add the alkyl halide dropwise.

• Reaction: Stir at RT for 2–12 hours. Heating (60°C) promotes thermodynamic equilibration to the N1 isomer but may increase degradation.

• Workup: Dilute with water (precipitation often occurs). Extract with EtOAc.

• Separation (Critical):

  • Use Flash Chromatography.

  • Elution Order: In most normal-phase systems (EtOAc/Hexane), the N2-isomer elutes FIRST (less polar) and the N1-isomer elutes SECOND (more polar).

  • Note: The N1/N2 ratio is typically 3:1 to 5:1 under these conditions.

Alternative: Copper-Catalyzed Chan-Lam Coupling (N-Arylation)

For introducing aryl groups directly onto the nitrogen:

• Conditions: Aryl boronic acid (2.0 equiv), Cu(OAc)2 (1.0 equiv), Pyridine (2.0 equiv) in DCM at RT, open to air (O2 balloon preferred).

• Selectivity: Chan-Lam couplings on pyrazoles generally favor the less sterically hindered Nitrogen (N1), but electronic effects of the boronic acid can shift this ratio.

Analytical Validation: Distinguishing N1 vs. N2 Isomers

You cannot rely solely on 1H NMR shifts, as they vary based on substituents. You must use 2D NOESY (Nuclear Overhauser Effect Spectroscopy) .

The Self-Validating NMR Test

• N1-Isomer:

  • Observe NOE correlation between the N-Substituent protons (e.g., N-CH3 or N-Ar ortho protons) and the C7-H proton of the pyridine ring.

  • Distance: These protons are spatially close (< 5 Å).

• N2-Isomer:

  • Observe NOE correlation between the N-Substituent protons and the C3-H proton of the pyrazole ring.

  • Crucial: There should be NO correlation with the C7-H proton.

Table 1: Diagnostic NMR Signals (Example in CDCl3)

Feature	N1-Isomer (Major)	N2-Isomer (Minor)
Elution (SiO2)	More Polar (Slow)	Less Polar (Fast)
NOE Correlation	N-R ↔ C7-H (Pyridine)	N-R ↔ C3-H (Pyrazole)
C3-H Shift	Typically δ 8.0–8.2 ppm	Typically δ 8.3–8.5 ppm (Deshielded)
13C NMR (N-C)	N-C signal often upfield	N-C signal often downfield

References

• Review of Scaffold Diversity

  • 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applic
  • Source: MDPI (Molecules), 2022.

  • [Link]

• Regioselective Cyclization (Route A)

  • One-Step Synthesis of Fully Functionalized Pyrazolo[3,4-b]pyridines.
  • Source: Journal of Organic Chemistry, 2017.

  • [Link]

• NMR Characterization Techniques

  • Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques.

  • Source: Magnetic Resonance in Chemistry, 2024.[5][6]

  • [Link]

• Chan-Lam Coupling Insights

  • Copper-promoted N-cyclopropylation of nitrogen-containing heterocycles. (General Chan-Lam conditions applicable to pyrazoles).
  • Source: Chemical Communic

  • [Link]

Sources

• 1. Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Functionalized Pyrazolo[1,5-a]pyridines: [3+2] Cycloaddition of N-Aminopyridines and α,β-Unsaturated Carbonyl Compounds/Alkenes at Room Temperature [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. One moment, please... [dergi.fabad.org.tr]

Application Notes &amp; Protocols: Strategic Synthesis of 4-Chloro-1H-Pyrazole Building Blocks for Drug Design

Introduction: The Strategic Importance of 4-Chloro-1H-Pyrazoles in Medicinal Chemistry

The pyrazole motif is a cornerstone in modern drug discovery, forming the structural core of numerous therapeutic agents with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties.[1][2][3][4] Among the vast library of pyrazole derivatives, the 4-chloro-1H-pyrazole scaffold has emerged as a particularly valuable building block. The chlorine atom at the C4 position serves a dual purpose: it acts as a crucial pharmacophore, modulating the electronic properties and metabolic stability of the final compound, and it provides a reactive handle for further functionalization through cross-coupling reactions, enabling the exploration of diverse chemical space.

The utility of 4-chloropyrazoles as intermediates is well-established in the synthesis of agrochemicals and pharmaceuticals.[5][6] For instance, 4-chloropyrazole itself has been investigated for controlling epileptic conditions.[7] This guide provides an in-depth analysis of field-proven synthetic strategies for preparing these essential building blocks, focusing on the underlying chemical principles, detailed experimental protocols, and safety considerations to empower researchers in drug development.

Part 1: Synthetic Strategies for the Preparation of 4-Chloro-1H-Pyrazoles

The preparation of 4-chloropyrazoles can be broadly categorized into two primary approaches: direct electrophilic chlorination of a pre-formed pyrazole ring and tandem cyclization/chlorination reactions from acyclic precursors. The choice of method depends on the desired substitution pattern, scale, and considerations for green chemistry.

Direct Electrophilic Chlorination of Pyrazoles

The most direct route to 4-chloropyrazoles is the electrophilic aromatic substitution at the electron-rich C4 position of the pyrazole ring. The reaction's efficiency is governed by the choice of the chlorinating agent and reaction conditions.

Causality Behind Experimental Choices: The pyrazole ring is an electron-rich heterocycle, making the C4 position susceptible to attack by electrophiles. The goal is to select a chlorinating agent that is sufficiently electrophilic to react efficiently without leading to over-chlorination or other side reactions. The choice of solvent and temperature is critical for controlling reactivity and ensuring selectivity.

Common Chlorinating Agents:

• N-Chlorosuccinimide (NCS): A mild and widely used reagent for the chlorination of various aromatic and heteroaromatic compounds. It offers good selectivity under relatively mild conditions.[8]

• Trichloroisocyanuric Acid (TCCA): A highly efficient, cost-effective, and stable solid chlorinating agent. TCCA is particularly advantageous for its high atom economy and the formation of cyanuric acid as a recyclable byproduct.[9] Recent developments have highlighted its use in solvent-free mechanochemical protocols, significantly enhancing the green chemistry profile of the synthesis.[9][10]

• Hypochloric Acid (or its salts, e.g., NaOCl): A classic and inexpensive method. However, yields can be moderate, and the reaction often requires careful pH control to be effective.[7] An improved process avoids the use of carboxylic acids, leading to better yields.[7]

Workflow for Direct Chlorination

Caption: General workflow for direct chlorination of pyrazoles.

Tandem Cyclization/Chlorination Strategy

An alternative and elegant approach involves the simultaneous or sequential construction of the pyrazole ring and its C4-chlorination from simple acyclic precursors. This method is particularly powerful for generating complex, substituted 4-chloropyrazoles in a single pot.

Causality Behind Experimental Choices: This strategy leverages the reactivity of hydrazones, which can undergo intramolecular cyclization. By using an oxidant that also serves as a chlorine source, such as TCCA, the cyclization can be followed immediately by chlorination of the newly formed, electron-rich pyrazole ring.[11] This avoids the need to isolate the intermediate pyrazole, streamlining the synthetic process.

Plausible Reaction Mechanism

Caption: Plausible mechanism for tandem cyclization/chlorination.[11]

Part 2: Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Always perform a thorough risk assessment before starting any chemical synthesis.

Protocol 1: Mechanochemical Chlorination of 3,5-Dimethylpyrazole using TCCA

This protocol is adapted from a green chemistry approach that avoids bulk solvents and simplifies purification.[9][10]

Materials:

• 3,5-Dimethylpyrazole (1.0 mmol, 96.1 mg)

• Trichloroisocyanuric acid (TCCA) (0.4 mmol, 93.0 mg)

• Zirconia (ZrO₂) milling vessel (10 mL) with zirconia ball bearings

• Shaker-type ball mill

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Charging the Mill: Place 3,5-dimethylpyrazole (1.0 mmol) and TCCA (0.4 mmol) into a 10 mL ZrO₂ milling vessel containing two zirconia ball bearings (10 mm diameter).

• Milling: Secure the vessel in a shaker-type ball mill and operate at a frequency of 30 Hz for 60 minutes.

• Work-up: After milling, transfer the solid mixture from the vessel into a flask. Add ethyl acetate (20 mL) and stir to dissolve the organic components.

• Quenching: Add saturated NaHCO₃ solution (10 mL) and saturated Na₂S₂O₃ solution (5 mL) to quench any unreacted TCCA.

• Extraction: Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product is often obtained in high purity. If necessary, further purification can be achieved by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Expected Outcome: 4-Chloro-3,5-dimethyl-1H-pyrazole is obtained as a white solid. Yields are typically high (>90%).[9]

Protocol 2: One-Pot Cyclization/Chlorination from a Hydrazine Substrate

This protocol demonstrates the synthesis of a 4-chloropyrazole directly from a hydrazine derivative using TCCA as both oxidant and chlorinating agent.[11]

Materials:

• Hydrazine substrate (e.g., 1-acetyl-2-phenylhydrazine) (0.5 mmol)

• Trichloroisocyanuric acid (TCCA) (0.5 mmol, 1.0 equiv.)

• 2,2,2-Trifluoroethanol (TFE) (2 mL)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Dissolve the hydrazine substrate (0.5 mmol) in TFE (2 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition: Add TCCA (0.5 mmol) to the stirring solution.

• Heating: Heat the reaction mixture to 40 °C and maintain for 4 hours. Monitor the reaction progress by TLC.

• Quenching: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding a saturated solution of Na₂S₂O₃ (1-2 mL).

• Extraction: Dilute the mixture with EtOAc (5 mL) and transfer to a separatory funnel. Extract with EtOAc (3 x 15 mL).

• Drying and Concentration: Combine the organic extracts, dry over MgSO₄, filter, and evaporate the solvent under reduced pressure.

• Purification: Purify the resulting residue by column chromatography on silica gel to obtain the target 4-chloropyrazole derivative.

Expected Outcome: The corresponding 4-chloropyrazole product is obtained after purification. Yields are generally moderate to good.[11]

Part 3: Data Summary and Characterization

A successful synthesis should be confirmed by analytical and spectroscopic data. Below is a summary of key data for the parent compound, 4-chloro-1H-pyrazole.

Comparative Synthesis Data

Method	Chlorinating Agent	Solvent	Temp. (°C)	Typical Yield	Key Advantages/Disadvantages
Mechanochemical	TCCA	Solvent-free	Ambient	>90%	Pro: Green, high yield, simple workup.[9][10] Con: Requires ball mill.
Solution Phase	NCS	CCl₄ or H₂O	RT	Excellent	Pro: Mild conditions, widely applicable.[8] Con: Uses chlorinated solvents.
Electrochemical	NaCl (aq)	H₂O / CHCl₃	15-20	~68%	Pro: Avoids hazardous reagents.[6] Con: Requires specialized equipment.
Hypochlorite	NaOCl	Water	5-30	~70%	Pro: Inexpensive reagent.[7] Con: Moderate yield, requires pH control.
Tandem	TCCA	TFE	40	Moderate	Pro: One-pot from acyclic precursors.[11] Con: May require chromatography.

Characterization Data for 4-Chloro-1H-pyrazole

• Molecular Formula: C₃H₃ClN₂[12]

• Molecular Weight: 102.52 g/mol [5][12]

• Appearance: White to off-white crystalline powder.[5]

• Melting Point: 75 - 79 °C[5]

• ¹H NMR: Spectroscopic data confirms the structure, with characteristic peaks for the pyrazole ring protons.[13]

• ¹³C NMR: Provides evidence of the carbon skeleton.[12]

• Mass Spectrometry (MS): Shows a molecular ion peak (M⁺) at m/z 102 and a characteristic M+2 peak at m/z 104 (approx. 1/3 intensity) due to the ³⁷Cl isotope.[12]

Part 4: Safety and Handling

Working with pyrazoles and chlorinating agents requires strict adherence to safety protocols.

Hazard Identification:

• 4-Chloro-1H-pyrazole and its derivatives are generally classified with the following hazards:

  • H315: Causes skin irritation.[12][14]

  • H319: Causes serious eye irritation.[12][14][15]

  • May cause respiratory irritation.[12]

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[16]

• Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) inspected prior to use.[16]

• Skin and Body Protection: Wear a lab coat. For larger scale operations, consider impervious clothing.[16]

• Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[15] If dusts are generated, a respirator may be necessary.[15]

Handling and Storage:

• Avoid all personal contact, including inhalation of dust.[15]

• Keep containers securely sealed when not in use.

• Store in a cool, dry, and well-ventilated place.[17]

First Aid Measures:

• Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[15][16]

• Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water.[16]

• Inhalation: Remove person to fresh air and keep comfortable for breathing.[17]

• Ingestion: Rinse mouth with water and seek medical advice if you feel unwell.[15]

Conclusion and Outlook

The 4-chloro-1H-pyrazole scaffold is a high-value building block for the synthesis of new chemical entities in drug discovery. This guide has detailed several robust synthetic strategies, from classic solution-phase chlorination to modern, environmentally benign mechanochemical and tandem approaches. By understanding the causality behind the different experimental choices and adhering to rigorous safety protocols, researchers can efficiently and safely produce these critical intermediates. The continued development of one-pot and solvent-free methods will further enhance the accessibility and sustainability of these building blocks, accelerating the design and synthesis of next-generation therapeutics.

References

• Chen, C.-M., Chen, J.-X., & To, C. T. (2023). Solvent-free mechanochemical chlorination of pyrazoles with trichloroisocyanuric acid. Green Chemistry.
• Apollo Scientific. (n.d.).
• ChemicalBook. (2022). 4-(4-CHLOROPHENYL)
• Various Authors. (n.d.). Halogenation of Pyrazoles Using N-Halosuccinimides. Wiley Online Library.
• To, C. T. et al. (2023). Solvent-free mechanochemical chlorination of pyrazoles with trichloroisocyanuric acid. Green Chemistry.
• TCI Chemicals. (n.d.).
• ChemicalBook. (2023).
• Fox, R. J., Schmidt, M. A., & Eastgate, M. D. (2018). Strategy To Prepare 3-Bromo- and 3-Chloropyrazoles. The Journal of Organic Chemistry.
• PubChem. (n.d.). 1H-Pyrazole, 4-chloro-.
• MDPI. (n.d.). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA.
• Gerten, B. L. et al. (2023).
• Various Authors. (n.d.). Synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6-methylpyrimidine.
• Google Patents. (n.d.).
• PMC. (n.d.). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents.
• PubChem. (n.d.). 4-Chloro-1-phenylpyrazole.
• Chem-Impex. (n.d.). 4-Chloropyrazole.
• Lyalin, B. V., Petrosyan, V. A., & Ugrak, B. I. (2008). Electrosynthesis of 4-Chloro Derivatives of Pyrazole and Alkylpyrazoles. Russian Journal of Electrochemistry.
• Matrix Fine Chemicals. (n.d.). 4-CHLORO-1H-PYRAZOLE.
• Oakwood Chemical. (n.d.). 4-Chloro-1H-pyrazole.
• Rostom, S. A. F., Shalaby, M. A., & El-Demellawy, M. A. (2003). Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents. European Journal of Medicinal Chemistry.
• PubMed. (2003). Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents. European Journal of Medicinal Chemistry.

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Application Note: Microwave-Assisted Synthesis of 2-Pyrazolylpyridine Scaffolds

Abstract: This guide provides a comprehensive overview and detailed protocols for the synthesis of 2-pyrazolylpyridine scaffolds, a class of nitrogen-containing heterocycles of significant interest in medicinal chemistry and materials science.[1] We move beyond traditional, often lengthy and low-yielding, conventional heating methods to explore the transformative power of Microwave-Assisted Organic Synthesis (MAOS). This technique offers dramatic reductions in reaction times, improved yields, and aligns with the principles of green chemistry.[2][3] This document will detail the fundamental principles of microwave heating, present a robust, one-pot protocol for the synthesis of pyrazolo[3,4-b]pyridines, and offer expert insights into mechanism, optimization, and troubleshooting.

The MAOS Advantage: Principles of Microwave Dielectric Heating

Conventional heating methods transfer energy indirectly and inefficiently via conduction and convection, often leading to localized overheating and the generation of side products. Microwave synthesis, in contrast, utilizes dielectric heating.[4] Polar molecules or ions within the reaction mixture align with the oscillating electric field of the microwave irradiation. As the field oscillates, these molecules attempt to realign, generating heat through molecular friction and dielectric loss.[4] This process results in rapid, uniform, and efficient volumetric heating of the reaction mixture, which is the primary driver for the dramatic acceleration of reaction rates observed in MAOS.[3][5]

General Experimental Workflow

The transition from starting materials to a purified 2-pyrazolylpyridine scaffold follows a streamlined process when employing microwave technology. The workflow is designed for efficiency and reproducibility.

Caption: Plausible mechanism for pyrazolo[3,4-b]pyridine formation.

Detailed Experimental Protocol

This protocol is adapted from a green chemistry approach for the synthesis of pyrazolo[3,4-b]pyridines. [6] Materials:

• 1,3-dimethyl-1H-pyrazol-5-amine (1 mmol)

• Ethyl 2-cyanoacetate (1 mmol)

• Substituted Benzaldehyde (e.g., 4-chlorobenzaldehyde) (1 mmol)

• Ammonium acetate (1 mmol)

• Triethylamine (TEA) (0.5 mmol)

• Water (4 mL)

• 10 mL microwave process vial with a magnetic stir bar

Instrumentation:

• A dedicated microwave reactor (e.g., CEM Discover, Biotage Initiator) capable of controlling temperature and pressure.

Procedure:

• Reagent Combination: In a 10 mL microwave process vial, combine 1,3-dimethyl-1H-pyrazol-5-amine (1 mmol), ethyl 2-cyanoacetate (1 mmol), the selected benzaldehyde (1 mmol), ammonium acetate (1 mmol), and water (4 mL).

• Catalyst Addition: Add triethylamine (0.5 mmol) to the suspension.

• Vial Sealing: Securely cap the process vial.

• Microwave Irradiation: Place the vial inside the microwave reactor cavity. Set the reaction parameters as follows:

  • Temperature: 40-50°C (A higher temperature does not significantly improve the yield)[6].

  • Ramp Time: 2 minutes.

  • Hold Time: 20 minutes.

  • Power: 100 W (or use variable power with temperature control).

  • Stirring: On.

• Cooling: After the irradiation is complete, allow the vial to cool to room temperature (either passively or via compressed air cooling, as equipped).

• Product Isolation: Upon cooling, a solid precipitate will form. Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid with cold water and then a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product in a vacuum oven. The product is often obtained in high purity without the need for further column chromatography. [6]

Data Presentation: Microwave vs. Conventional Heating

The advantages of MAOS are clearly demonstrated when comparing reaction outcomes with traditional methods.

Method	Temperature (°C)	Time	Yield (%)	Reference
Microwave Irradiation	40 °C	20 min	89-92%	[6]
Conventional Heating	40 °C	60 min	62%	[6]
Conventional Heating	Reflux	4-18 hours	25-65%	[7][8]

Substrate Scope & Yields

The protocol is robust and tolerates a variety of substituents on the benzaldehyde ring, including both electron-donating and electron-withdrawing groups.

Benzaldehyde Substituent (R)	Product	Time (min)	Yield (%) [6]
4-H	5a	20	89
4-CH₃	5b	20	90
4-OCH₃	5c	20	86
4-Cl	5g	20	91
4-Br	5i	20	89
4-NO₂	5j	20	92

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Inefficient stirring.- Temperature too low.- Incorrect stoichiometry.	- Ensure the magnetic stir bar is functioning.- Increase temperature slightly (e.g., to 50°C).- Re-verify the mass and molar equivalents of all reagents.
Formation of Dark/Tarry Byproducts	- Reaction temperature is too high.- Extended reaction time.	- Reduce the reaction temperature.- Decrease the microwave hold time.
Product Does Not Precipitate	- Product is soluble in the reaction medium.- Insufficient reaction completion.	- Try to precipitate by adding ice-cold water.- Extract the product with a suitable organic solvent (e.g., ethyl acetate) and purify by column chromatography.- Monitor the reaction by TLC to confirm completion.

Conclusion

Microwave-assisted synthesis represents a paradigm shift in the construction of complex heterocyclic scaffolds like 2-pyrazolylpyridines. The protocols and principles outlined in this document demonstrate that MAOS is not merely a tool for accelerating reactions but a strategic platform for developing cleaner, more efficient, and higher-yielding synthetic methodologies. By leveraging the unique advantages of microwave dielectric heating, researchers can rapidly access diverse libraries of these valuable compounds, accelerating progress in drug discovery and materials science.

References

• International Journal of Pharmaceutical Sciences. Microwave Assisted Organic Synthesis of Heterocyclic Compound.
• PMC. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. (2023-11-07).
• Wiley-VCH GmbH. Microwave‐Assisted, Multicomponent Synthesis of Pyrazolo [3, 4‐b] Pyridines Under Green Conditions. ChemistrySelect. (2024).
• Microwave synthesis: a green method for benzofused nitrogen heterocycles. (2024-10-17).
• RSC Publishing. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020-04-07).
• IRIS-AperTO. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020-01-01).
• PubMed. Microwave-assisted synthesis of some new pyrazolopyridines and their antioxidant, antitumor and antimicrobial activities. (2013).
• PubMed. Synthesis of pyrazolopyrimidinones using a "one-pot" approach under microwave irradiation. (2018-05-28).
• Beilstein Journal of Organic Chemistry. Synthesis of pyrazolopyrimidinones using a “one-pot” approach under microwave irradiation. (2018-05-28).
• ResearchGate. Microwave-assisted one-pot synthesis of pyrazole....
• Academia.edu. Synthesis of pyrazolopyrimidinones using a " one-pot " approach under microwave irradiation Letter Open Access.
• MDPI. Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions.
• Bentham Science Publisher. Recent Advances in the Microwave and Ultrasound-Assisted Synthesis of Pyrazole Scaffolds. (2023-09-06).
• DergiPark. Microwave-assisted synthesis of pyrazoles - a mini-review. (2025-04-24).

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• 3. wisdomlib.org [wisdomlib.org]
• 4. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D0RA01378A [pubs.rsc.org]
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• 8. (PDF) Synthesis of pyrazolopyrimidinones using a " one-pot " approach under microwave irradiation Letter Open Access [academia.edu]

Application Note: Functionalization of Pyridine Ring in Chloropyrazole Derivatives

Abstract

This application note details strategic protocols for the late-stage functionalization of the pyridine moiety within chloropyrazole-pyridine scaffolds. These structures are critical pharmacophores in agrochemistry (e.g., Chlorantraniliprole, Cyantraniliprole) and medicinal chemistry. The primary challenge addressed here is chemoselectivity : modifying the pyridine ring (via C-H activation or cross-coupling) without compromising the sensitive chloropyrazole core or the amide linker. We present two validated workflows: Palladium-catalyzed ortho-directed C-H activation and chemoselective Suzuki-Miyaura cross-coupling.[1][2]

Strategic Overview & Chemoselectivity[3]

The chloropyrazole-pyridine scaffold presents a unique electronic environment.[2] The pyrazole ring is electron-rich, while the pyridine ring is electron-deficient.[2] Successful functionalization requires exploiting these electronic disparities.

The Challenge: Competitive Reactivity

• Site A (Pyridine Ring): The target for functionalization.[3][4] Electron-deficient; susceptible to nucleophilic attack (

  ) and radical processes.[1][2]

• Site B (Pyrazole-Cl): A "distraction" for transition metals.[1][2] Although aryl chlorides are generally sluggish, the electron-rich nature of the pyrazole can facilitate oxidative addition under forcing conditions, leading to unwanted de-chlorination or coupling.

• Site C (Amide Linker): Susceptible to hydrolysis or directed metalation.

The Solution: Orthogonality

We utilize Ligand-Directed C-H Activation and Electronic Bias to achieve selectivity.[1][2] The pyrazole-pyridine linkage (often an amide or ether) serves as a Directing Group (DG) for Palladium, positioning the catalyst specifically at the pyridine ortho-position.[1][2]

Figure 1: Strategic divergence for functionalizing the pyridine ring. Pathway A utilizes the linker as a directing group, while Pathway B exploits halogen reactivity differences.

Protocol A: Palladium-Catalyzed Directed C-H Acetoxylation[1][2]

This protocol introduces an oxygen handle (acetoxy group) onto the pyridine ring at the position ortho to the pyrazole linkage. This is a gateway transformation; the acetoxy group can be hydrolyzed to a hydroxyl and subsequently converted to a triflate for cross-coupling.

Mechanism

The pyrazole nitrogen or the amide carbonyl coordinates to Pd(II), forming a stable 5- or 6-membered palladacycle.[1][2] This proximity forces C-H activation on the pyridine ring.

Materials

• Substrate: 1-(3-chloropyridin-2-yl)-3-chloro-1H-pyrazole-5-carboxamide derivative (1.0 equiv).

• Catalyst: Palladium(II) acetate [Pd(OAc)₂] (Sigma-Aldrich, 98%).

• Oxidant: (Diacetoxyiodo)benzene [PhI(OAc)₂] (PIDA).

• Solvent: Acetic Anhydride (

  ) / Acetic Acid (AcOH) (1:1 v/v).

• Glassware: 15 mL pressure vial with Teflon-lined cap.[2]

Step-by-Step Methodology

• Setup:

  • In a glovebox or well-ventilated fume hood, weigh the substrate (0.5 mmol, 1.0 equiv), Pd(OAc)₂ (5.6 mg, 0.025 mmol, 5 mol%), and PhI(OAc)₂ (322 mg, 1.0 mmol, 2.0 equiv) into the pressure vial.

  • Add a pre-mixed solution of AcOH/Ac₂O (2.0 mL total, 1:1 ratio).

  • Note: The Ac₂O acts as a moisture scavenger and drives the reaction equilibrium.

• Reaction:

  • Seal the vial and place it in a pre-heated aluminum block at 100°C .

  • Stir magnetically at 600 rpm for 12–18 hours .

  • Monitoring: Check via TLC (EtOAc/Hexane 3:7). The product usually moves slightly slower than the starting material due to the polar ester group.

• Workup:

  • Cool the mixture to room temperature.

  • Dilute with Dichloromethane (DCM, 10 mL) and transfer to a separatory funnel.

  • Wash carefully with saturated

    (3 x 15 mL) to neutralize the acetic acid. Caution: Gas evolution ( ).

  • Wash with brine (10 mL), dry over

    , and concentrate under reduced pressure.

• Purification:

  • Purify via flash column chromatography (Silica gel, gradient 0-40% EtOAc in Hexanes).[1][2]

  • Expected Yield: 65–80%.

Protocol B: Chemoselective Suzuki-Miyaura Coupling[2]

This protocol is designed for scaffolds where the pyridine ring contains a Bromine or Iodine atom, while the pyrazole contains a Chlorine. The objective is to couple only the pyridine-halide.

Scientific Rationale

The bond dissociation energy (BDE) of C-Br (approx. 280 kJ/mol) is significantly lower than that of C-Cl (approx. 397 kJ/mol).[2] By using a mild catalytic system (Pd(dppf)Cl₂), we can activate the Pyridine-Br without touching the Pyrazole-Cl.[2]

Materials

• Substrate: Bromo-pyridine chloropyrazole derivative (1.0 equiv).[1][2]

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 equiv).

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (complex with DCM).

• Base: Potassium Phosphate Tribasic (

  ), 2.0 M aqueous solution.

• Solvent: 1,4-Dioxane (degassed).[1][2]

Step-by-Step Methodology

• Degassing (Critical):

  • Sparge the 1,4-Dioxane with Argon or Nitrogen for 15 minutes prior to use.[2] Oxygen is the primary cause of homocoupling side products.

• Assembly:

  • To a reaction tube, add:

    • Substrate (0.5 mmol)

    • Boronic Acid (0.6 mmol)

    • Pd(dppf)Cl₂ (0.015 mmol, 3 mol%)

  • Evacuate and backfill with Argon (3 cycles).

• Initiation:

  • Add degassed 1,4-Dioxane (4 mL) via syringe.

  • Add

    (2.0 M, 0.5 mL, 2.0 equiv).

  • Heat to 80°C for 4–6 hours. Do not exceed 90°C to prevent activation of the pyrazole-chloride.[2]

• Workup & Analysis:

  • Filter the reaction mixture through a pad of Celite to remove Palladium black. Rinse with EtOAc.

  • Concentrate and purify via chromatography.

Data Summary: Chemoselectivity Comparison

Parameter	Protocol A (C-H Activation)	Protocol B (Suzuki Coupling)
Target Site	Pyridine C-H (Ortho)	Pyridine C-Br / C-I
Catalyst System	Pd(OAc)₂ / PhI(OAc)₂	Pd(dppf)Cl₂ / K₃PO₄
Primary Risk	Over-oxidation	De-chlorination of Pyrazole
Temp.[1][2] Limit	100°C	80°C (Strict)
Typical Yield	70%	85-92%

Experimental Workflow Diagram

The following diagram illustrates the decision matrix and workflow for selecting the correct protocol based on the starting material's functional handles.

Figure 2: Decision tree for selecting the appropriate functionalization pathway based on substrate substitution.

Troubleshooting & Optimization

• Issue: Loss of Pyrazole-Chlorine.

  • Cause: Temperature too high or catalyst too active (e.g., SPhos, XPhos).

  • Fix: Switch to Pd(dppf)Cl₂ or Pd(PPh₃)₄. Lower temperature to 60°C and extend time.

• Issue: Low Conversion in C-H Activation.

  • Cause: Catalyst poisoning by the pyridine nitrogen (forming a non-reactive coordinate complex).

  • Fix: Add a Lewis Acid (e.g., 10 mol%

    ) to sequester the pyridine lone pair, or increase Pd loading to 10 mol%.

• Issue: Hydrolysis of Amide Linker.

  • Cause: Wet solvents in Protocol A.[5]

  • Fix: Ensure Acetic Anhydride is fresh and in excess.

References

• Lahm, G. P., et al. (2005). "Rynaxypyr: A new anthranilic diamide insecticide of novel mode of action." Bioorganic & Medicinal Chemistry Letters. Link

• Desai, L. V., et al. (2006). "Palladium-Catalyzed Ligand-Directed C-H Functionalization Reactions." Chemical Reviews. Link

• Ye, M., & Yu, J. Q. (2011). "Inert C-H Bond Transformations Enabled by Organometallic Catalysis." Nature. Link

• Billingsley, K., & Buchwald, S. L. (2006).[6] "A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds."[1][2][6] Angewandte Chemie International Edition. Link

• Lutz, M. R., et al. (2019). "Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes." Journal of the American Chemical Society. Link

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• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Solubility of 2-(4-chloro-1H-pyrazol-5-yl)pyridine in DMSO

Welcome to the technical support center. This guide is designed for researchers, scientists, and professionals in drug development who are working with 2-(4-chloro-1H-pyrazol-5-yl)pyridine and encountering solubility challenges in Dimethyl Sulfoxide (DMSO). Here, we will explore the underlying reasons for these issues and provide practical, field-tested solutions to help you achieve your desired experimental concentrations.

Frequently Asked Questions (FAQs)

Q1: What are the potential reasons for the poor solubility of 2-(4-chloro-1H-pyrazol-5-yl)pyridine in DMSO?

A1: The solubility of a compound is influenced by its molecular structure and the nature of the solvent. While DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of compounds, certain structural features of 2-(4-chloro-1H-pyrazol-5-yl)pyridine can present challenges.[1][2] Aromatic heterocyclic compounds, particularly those with multiple heteroatoms, can exhibit low solubility in DMSO.[3][4] The presence of both a pyridine and a pyrazole ring, along with a chloro-substituent, contributes to a molecular structure that may have strong crystal lattice energy.[5][6] Overcoming this energy is a prerequisite for dissolution. Additionally, factors such as the purity of the compound and the physical form (crystalline vs. amorphous) can significantly impact how readily it dissolves.[7]

Q2: I've managed to dissolve the compound, but it crashes out of the DMSO solution over time. What's happening?

A2: This phenomenon, known as precipitation, can occur for several reasons. The initial dissolution might have resulted in a supersaturated solution, which is inherently unstable and will tend to return to a lower energy state by precipitating the excess solute. Changes in temperature can also affect solubility; a solution prepared at a higher temperature may precipitate as it cools to room temperature.[8] Furthermore, the presence of impurities can sometimes act as nucleation sites, initiating the crystallization process.[7] It's also worth noting that some compounds can react with residual water in DMSO or with atmospheric oxygen, leading to degradation products that may be less soluble.[4]

Q3: Can I heat the DMSO to dissolve my compound? What are the risks?

A3: Gentle heating can be an effective method to increase the dissolution rate and solubility of a compound in DMSO. However, it's crucial to be aware of the potential risks. DMSO can decompose at its boiling point (189 °C), and this decomposition can be catalyzed by acids or bases, potentially occurring at lower temperatures.[1] More importantly, the thermal stability of your compound, 2-(4-chloro-1H-pyrazol-5-yl)pyridine, must be considered. Elevated temperatures could lead to its degradation, compromising the integrity of your experiments. Therefore, if you choose to heat the solution, it should be done cautiously, at the lowest effective temperature, and for the shortest possible duration.

Q4: How does sonication help in dissolving compounds in DMSO?

A4: Sonication, or the application of high-frequency sound waves, is a valuable technique for enhancing solubility.[9] The process generates intense mechanical forces within the liquid through a phenomenon called cavitation, which is the formation and collapse of microscopic bubbles.[10] This action helps to break down the crystal lattice of the solid compound, reduce particle size, and increase the surface area available for interaction with the solvent, thereby facilitating dissolution.[10][11] Sonication is particularly useful for compounds that are slow to dissolve or require mechanical agitation to overcome intermolecular forces.[12]

Troubleshooting Guides

Issue 1: Difficulty in Achieving the Desired Concentration in DMSO

If you are struggling to dissolve 2-(4-chloro-1H-pyrazol-5-yl)pyridine in DMSO at your target concentration, follow this systematic approach.

Step-by-Step Protocol:

• Initial Attempt at Room Temperature:

  • Accurately weigh the required amount of your compound into a clean, dry vial.

  • Add the calculated volume of high-purity, anhydrous DMSO.

  • Vortex the mixture vigorously for 2-3 minutes.

  • Visually inspect the solution for any undissolved particles.

• Mechanical Agitation (Sonication):

  • If undissolved solid remains, place the vial in a sonicator bath.

  • Sonicate for 10-15 minute intervals.[12]

  • After each interval, visually inspect the solution. Be mindful of the temperature increase in the sonicator bath and cool if necessary to avoid compound degradation.

• Controlled Gentle Heating:

  • If sonication is insufficient, gently warm the solution in a water bath or on a hot plate with stirring.

  • Start with a low temperature (e.g., 30-40°C) and gradually increase if necessary.

  • Continuously monitor the solution and do not exceed a temperature that could compromise the stability of your compound.

• Consider Co-solvents (Use with Caution):

  • If the above methods fail, the use of a co-solvent might be necessary. However, this should be a last resort as it can complicate downstream applications.

  • Potential co-solvents to consider in small percentages include N-methyl-2-pyrrolidone (NMP) or polyethylene glycol (PEG).[13]

  • It is critical to validate the compatibility of any co-solvent with your specific assay, as they can influence biological outcomes.[14]

Caption: Troubleshooting workflow for dissolving 2-(4-chloro-1H-pyrazol-5-yl)pyridine in DMSO.

Issue 2: Precipitation of the Compound from a DMSO Stock Solution

A clear stock solution that precipitates upon standing or during storage can be frustrating. Here’s how to address this issue.

Step-by-Step Protocol:

• Confirm Saturation Level:

  • The precipitation may indicate that you have created a supersaturated solution. Try preparing a slightly lower concentration to see if it remains stable.

• Storage Conditions:

  • Store your stock solutions at a consistent temperature. For short-term storage, room temperature may be acceptable, but for longer periods, -20°C or -80°C is recommended.[15]

  • Avoid repeated freeze-thaw cycles, which can promote crystallization.[7] Aliquot your stock solution into smaller, single-use volumes.

• Re-dissolution:

  • If precipitation occurs, you may be able to redissolve the compound by gentle warming and vortexing or brief sonication before use. However, be aware that repeated cycles of precipitation and re-dissolution may affect the compound's stability.

• Filtration:

  • If you consistently observe a small amount of precipitate, you can filter the stock solution through a 0.22 µm syringe filter to remove any undissolved microparticles that might be acting as nucleation sites.

Caption: Protocol for addressing precipitation from a DMSO stock solution.

Quantitative Data Summary

Compound	Solvent	Solubility (mg/mL)
Ibuprofen	DMSO	~50[16]
Griseofulvin	DMSO	50[16]
Paclitaxel	DMSO	~5[16]

Note: This data is for illustrative purposes only and the solubility of 2-(4-chloro-1H-pyrazol-5-yl)pyridine may differ.

Final Recommendations

When working with challenging compounds like 2-(4-chloro-1H-pyrazol-5-yl)pyridine, a systematic and patient approach is key. Always start with the least harsh methods to achieve dissolution and be mindful of the stability of your compound. Proper storage and handling of your DMSO stock solutions are critical for ensuring the reproducibility of your experimental results.

References

• Envirostar. (2023, April 21). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Available from: [Link]

• Envirostar. (2023, May 15). From Sound Waves to Soluble Liquids: Unveiling the Power of Sonication. Available from: [Link]

• Envirostar. (2023, May 11). Harnessing Sound Waves: Sonication for Creating Soluble Liquids. Available from: [Link]

• Mhetre Rani M et al. (n.d.). Melt Sonocrystalization: A Solubility Enhancement Technique for Hydrophobic Drugs. International Journal of Pharmaceutical and Biological Science Archive.

• On, H. L., et al. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Ecotoxicology, 28(8), 925-934. Available from: [Link]

• Srivastava, A. (2016, August 12). Is sonication essential in solubility testing of a substance? ResearchGate. Available from: [Link]

• ResearchGate. (2024, June 7). Why DMSO is mostly used as a solvent for hydrophobic substances for cell study? Available from: [Link]

• De higuera, I., et al. (2014). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 5(11), 1192-1196. Available from: [Link]

• Klimenko, V., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling, 53(7), 1751-1760. Available from: [Link]

• Klimenko, V., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling, 53(7), 1751-1760. Available from: [Link]

• Quora. (2018, April 25). How to make a stock solution of a substance in DMSO. Available from: [Link]

• Olsson, T. S., et al. (2021). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Journal of the American Chemical Society, 143(35), 14197-14207. Available from: [Link]

• GE Healthcare Life Sciences. (n.d.). Buffer and sample preparation for direct binding assay in 2% DMSO. Available from: [Link]

• Confalonieri, D. (2016, January 14). How do I make a stock solution of a substance in DMSO? ResearchGate. Available from: [Link]

• Wasvary, J. (2024, October 30). How can dimethyl sulfoxide enhance solubility in lab applications? Quora. Available from: [Link]

• ResearchGate. (2025, November 27). (PDF) Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Available from: [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

• Yufeng. (n.d.). The effect of room-temperature storage on the stability of compounds in DMSO. Available from: [Link]

• Christopher Vimalson, et al. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics, 10(2), S72.

• ResearchGate. (n.d.). Temperature dependence of sulfur solubility in dimethyl sulfoxide and changes in concentration of supersaturated sulfur solutions at 25 °C. Available from: [Link]

• Science.gov. (n.d.). solvents dimethyl sulfoxide: Topics by Science.gov. Available from: [Link]

• Ziath. (2006, February 2). Samples in DMSO: What an end user needs to know. Available from: [Link]

• PubChem. (n.d.). 2-(1H-pyrazol-4-yl)pyridine. National Center for Biotechnology Information. Available from: [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Available from: [Link]

• PubChem. (n.d.). 2-chloro-4-methoxy-5-(1H-pyrazol-4-yl)pyridine. National Center for Biotechnology Information. Available from: [Link]

• BASF. (2026, February 11). Safety data sheet. Available from: [Link]

• Kumar, A., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 64(2), 1-10.

• Al-Majid, A. M., et al. (2023). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 5(1), 65-88. Available from: [Link]

• Gaylord Chemical Company, L.L.C. (2007, October). Dimethyl Sulfoxide (DMSO) Solubility Data. ResearchGate. Available from: [Link]

• El-Hiti, G. A., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles. Molecules, 27(24), 8804. Available from: [Link]

• Ciriano, M. A., et al. (2013). Ru(II) complexes containing dmso and pyrazolyl ligands as catalysts for nitrile hydration in environmentally friendly media. Dalton Transactions, 42(37), 13429-13439. Available from: [Link]

• El-Hiti, G. A., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)- and 4-(1,2,3-Triazol-4-yl)-thiazoles. Molecules, 27(24), 8804. Available from: [Link]

• Seredyuk, M., et al. (2023). Crystal structure of bis{5-(4-chlorophenyl)-3-[6-(1H-pyrazol-1-yl)pyridin-2-yl]-1H-1,2,4-triazol-1-ido}nickel(II) methanol disolvate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 1), 65-69. Available from: [Link]

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• 13. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.cn [medchemexpress.cn]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming N-alkylation Regioselectivity Issues in Pyrazoles

Welcome to the technical support center for N-alkylation of pyrazoles. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address the common challenges and frequently asked questions (FAQs) regarding the regioselective N-alkylation of pyrazoles, a critical process in the synthesis of many pharmaceutical compounds.[1][2][3][4][5]

Introduction: The N-Alkylation Regioselectivity Challenge

Unsymmetrically substituted pyrazoles possess two distinct nitrogen atoms (N1 and N2) available for alkylation. The similar electronic properties of these nitrogen atoms often lead to the formation of a mixture of regioisomers, complicating purification and reducing the yield of the desired product.[1][6] This guide provides in-depth troubleshooting strategies and practical protocols to help you control and overcome these regioselectivity issues.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section is structured to directly address the pressing issues you may encounter during your experiments.

Section 1.1: Understanding the Fundamentals

Q1: What are the primary factors that control N1 vs. N2 regioselectivity in pyrazole alkylation?

A1: The regioselectivity of pyrazole N-alkylation is a delicate balance of several interconnected factors:

• Steric Hindrance: This is often the most dominant factor. The alkylating agent will preferentially attack the less sterically hindered nitrogen atom.[2][4][6] Bulky substituents on the pyrazole ring (at positions 3 or 5) or the use of a bulky alkylating agent will strongly favor substitution at the more accessible nitrogen.[6]

• Electronic Effects: The electronic nature of substituents on the pyrazole ring influences the nucleophilicity of the adjacent nitrogen atoms.[1][6] Electron-withdrawing groups can decrease the nucleophilicity of the nearby nitrogen, while electron-donating groups can increase it.

• Reaction Conditions: The choice of base, solvent, temperature, and even the nature of the cation can significantly alter the N1/N2 ratio.[1][7] For instance, different bases can lead to different pyrazolate salt structures in solution, influencing the site of alkylation.[1][7]

Q2: My reaction is producing a nearly 1:1 mixture of N1 and N2 isomers. What are the initial steps I should take to improve selectivity?

A2: A 1:1 mixture suggests that the intrinsic steric and electronic differences between the two nitrogen atoms are minimal under your current reaction conditions. To address this, consider the following initial adjustments:

• Analyze Steric Factors: Evaluate the steric bulk of your pyrazole substituents and the alkylating agent. If your target isomer is the less hindered one, switching to a bulkier alkylating agent can be a simple and effective solution.[6]

• Change the Solvent: Solvent polarity plays a crucial role.[6] Switching from a nonpolar solvent (like toluene or THF) to a polar aprotic solvent such as DMF or DMSO can often favor the formation of a single regioisomer.[6] In some cases, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) have been shown to dramatically improve regioselectivity.[6]

• Vary the Base: The choice of base is critical. Simple bases like potassium carbonate (K₂CO₃) are a good starting point, but stronger bases like sodium hydride (NaH) can sometimes prevent the formation of regioisomeric mixtures in specific cases.[1][6]

Section 1.2: Troubleshooting Direct Alkylation Protocols

Q3: I am using K₂CO₃ in DMSO, a commonly recommended system for N1-alkylation, but I am still getting poor selectivity. What can I do?

A3: While K₂CO₃ in DMSO is a robust system for favoring N1-alkylation, its effectiveness can be substrate-dependent.[6][8][9] If you are facing issues, consider these points:

• Temperature Control: Lowering the reaction temperature can sometimes enhance selectivity. Try running the reaction at room temperature or even 0 °C.

• Cation Effects: The potassium cation from K₂CO₃ plays a role. You could explore other carbonate bases like Cs₂CO₃. The larger cesium cation can alter the coordination with the pyrazolate anion and influence the regiochemical outcome.

• Alternative N1-Selective Methods: If simple base-and-solvent tuning fails, consider a catalyst-free Michael addition if your alkylating agent is an appropriate Michael acceptor. This has been shown to provide excellent N1 selectivity.[8][10][11]

Q4: I am trying to synthesize the N2-alkylated pyrazole, but the reaction consistently favors the N1 isomer. How can I reverse the selectivity?

A4: Achieving N2 selectivity, especially when sterics favor N1, can be challenging but is achievable. Here are some strategies:

• Magnesium-Catalyzed Alkylation: The use of magnesium-based catalysts, such as MgBr₂, has been demonstrated to strongly favor N2-alkylation for 3-substituted pyrazoles.[6][12] This method often provides high regioselectivity where traditional methods fail.[12]

• Protecting Group Strategy: A reliable, albeit longer, route is to use a protecting group. You can protect the N1 position with a bulky group like the triphenylsilyl group, perform the alkylation at the N2 position, and then deprotect the N1 position.

• Computational Modeling: Quantum mechanics (QM) calculations can predict the activation energies for alkylation at both N1 and N2 positions.[13][14] These calculations can account for subtle intramolecular interactions, such as hydrogen bonding between the pyrazole and the alkylating agent, which can dramatically influence selectivity.[13] This predictive power can save significant experimental time by identifying promising reaction conditions.

Table 1: Comparison of Common Conditions for Pyrazole N-Alkylation

Condition	Favored Isomer	Typical Reagents/Solvents	Key Considerations
Steric Control	Less Hindered	Bulky alkylating agent or pyrazole substituent	Often the most straightforward approach.[6]
N1-Selective	N1	K₂CO₃ in DMSO[8][9]	A reliable starting point for many substrates.
N2-Selective	N2	MgBr₂ catalyst[12]	Effective for reversing selectivity, especially for 3-substituted pyrazoles.[12]
Michael Addition	N1	Michael acceptors (e.g., α,β-unsaturated ketones)	Catalyst-free, high yield, and excellent regioselectivity.[8][10][11]
Phase-Transfer	Variable	Quaternary ammonium salt, base (e.g., KOH), often solvent-free	Can be very efficient and high-yielding, solving many common alkylation problems.[15][16]

Part 2: Advanced Methodologies & Experimental Protocols

When standard troubleshooting is insufficient, more advanced synthetic strategies are required.

Section 2.1: Alternative Alkylation Strategies

Q5: Are there alternatives to standard base-mediated alkylation?

A5: Yes, several alternative methods offer different reactivity profiles and can provide solutions when traditional methods fail:

• Mitsunobu Reaction: This reaction allows for the alkylation of pyrazoles with alcohols under mild, neutral conditions using triphenylphosphine and a dialkyl azodicarboxylate (like DEAD or DIAD).[17][18] It is a valuable tool, though the stoichiometry and purification of byproducts must be carefully managed.[18]

• Acid-Catalyzed Alkylation with Trichloroacetimidates: This method uses a Brønsted acid catalyst (like camphorsulfonic acid, CSA) to react pyrazoles with trichloroacetimidate electrophiles.[2][4] It provides an excellent alternative to base-mediated protocols and often shows sterically controlled regioselectivity.[2][4]

• Phase-Transfer Catalysis (PTC): PTC is a powerful technique, especially for large-scale synthesis. It uses a phase-transfer agent (e.g., a quaternary ammonium salt) to shuttle the pyrazolate anion from a solid or aqueous phase into an organic phase where it reacts with the alkylating agent.[15][16][19] This method can be performed with or without a solvent and often gives high yields.[15][16]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate reaction times, often leading to higher yields and cleaner reactions.[20][21][22] It can be applied to many of the standard alkylation protocols.[20]

Section 2.2: Detailed Experimental Protocols

Protocol 1: General Procedure for Base-Mediated N-Alkylation

• To a stirred suspension of the pyrazole (1.0 eq) and a suitable base (e.g., K₂CO₃, 1.5 eq) in a polar aprotic solvent (e.g., DMF or DMSO), add the alkylating agent (1.1 eq) dropwise at room temperature.

• Stir the reaction mixture at the desired temperature (e.g., room temperature to 80°C) and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by pouring the mixture into water.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to separate the regioisomers.[6]

Protocol 2: Magnesium-Catalyzed N2-Regioselective Alkylation

This protocol is adapted from a literature procedure for the N2-alkylation of 3-substituted pyrazoles.[12]

• In a nitrogen-filled glovebox, charge a vial with the 3-substituted pyrazole (1.0 eq) and MgBr₂ (0.2 eq).

• Add anhydrous THF, followed by the alkylating agent (e.g., an α-bromoacetamide, 2.0 eq).

• Add a hindered base (e.g., i-Pr₂NEt, 2.1 eq) dropwise at 25 °C.

• Stir the resulting mixture at 25 °C for 2 hours.

• Quench the reaction with a saturated solution of NH₄Cl in methanol.

• Concentrate the mixture to dryness, add water, and extract with an organic solvent (e.g., isopropyl acetate).

• Purify the crude product via silica gel chromatography to isolate the N2-alkylated product.[12]

Part 3: Isomer Characterization and Separation

Q6: How can I reliably distinguish between the N1 and N2 regioisomers?

A6: Unambiguous characterization is crucial. A combination of spectroscopic techniques is typically used:

• NMR Spectroscopy (¹H, ¹³C, NOESY):

  • ¹H NMR: The chemical shifts of the pyrazole ring protons can differ between the two isomers.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is a powerful 2D NMR technique for definitive structural assignment. A NOESY experiment can show through-space correlations between the protons of the newly introduced alkyl group and the protons of the substituents on the pyrazole ring. For example, an NOE between the alkyl group's protons and the C3-substituent's protons would confirm N2-alkylation, while an NOE to the C5-substituent would indicate N1-alkylation.[2][23]

• X-ray Crystallography: If a suitable single crystal can be obtained, X-ray crystallography provides unequivocal proof of the structure and regiochemistry.[1][8][9][10][23]

Q7: My regioisomers are very difficult to separate by column chromatography. What are my options?

A7: Separation of closely related regioisomers can be a significant challenge.[6] If standard silica gel chromatography is ineffective:

• Optimize Chromatography Conditions: Experiment with different solvent systems (eluents) and stationary phases (e.g., alumina, reverse-phase silica). Sometimes, a small change in eluent polarity can make a big difference.

• Preparative TLC/HPLC: For smaller scales, preparative thin-layer chromatography (PTLC) or high-performance liquid chromatography (HPLC) can provide better separation.[24]

• Crystallization: Attempt to selectively crystallize one of the isomers from the mixture. This can sometimes be achieved by slowly evaporating a solution of the mixture in a suitable solvent system.

• Derivatization: In some cases, it may be possible to selectively react one isomer to form a derivative that is easier to separate. The derivative can then be converted back to the desired product after separation.

Part 4: Visualizing the Workflow

A logical workflow is essential for systematically tackling regioselectivity issues.

Caption: Decision workflow for optimizing pyrazole N-alkylation regioselectivity.

References

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• ResearchGate. (n.d.). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. [Link]

• Li, B., et al. (2018). Magnesium-Catalyzed N2-Regioselective Alkylation of 3-Substituted Pyrazoles. Organic Letters, 20(15), 4599–4602. [Link]

• ChemistryViews. (2024). Phase-Transfer Catalysis for the Alkylation of Pyrazolones. [Link]

• ResearchGate. (n.d.). Alkylation of Pyrazoles with Ethylene Chlorohydrin under Phase Transfer Catalysis. [Link]

• Imperial College London. (n.d.). Alkylation of pyrazolones via the Mitsunobu reaction. [Link]

• Edilova, Y. O., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(10335). [Link]

• Daugulis, O., et al. (2011). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. Angewandte Chemie International Edition, 50(44), 10404-10406. [Link]

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• ACS Publications. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. [Link]

• Semantic Scholar. (n.d.). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. [Link]

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• ResearchGate. (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]

• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. [Link]

• DergiPark. (2025). Microwave-assisted synthesis of pyrazoles - a mini-review. [Link]

• ACS Publications. (2018). Combining Electronic and Steric Effects To Generate Hindered Propargylic Alcohols in High Enantiomeric Excess. [Link]

• PubMed. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. [Link]

• ResearchGate. (n.d.). Regioselective synthesis and computational calculation studies of some new pyrazolyl-pyridine and bipyridine derivatives. [Link]

• Semantic Scholar. (n.d.). High speed synthesis of pyrazolones using microwave-assisted neat reaction technology. [Link]

• Beilstein Journals. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• Scholars Research Library. (n.d.). The synthetic development of pyrazole nucleus: From reflux to microwave. [Link]

• Semantic Scholar. (2023). The Application of Microwaves, Ultrasounds, and Their Combination in the Synthesis of Nitrogen-Containing Bicyclic Heterocycles. [Link]

• J-GLOBAL. (n.d.). Alkylation of Pyrazolones via the Mitsunobu Reaction. [Link]

• ACS Publications. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. [Link]

• VU Study Tour. (n.d.). Mitsunobu Reaction in My Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. acs.figshare.com [acs.figshare.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 13. Activation Energy Estimation for Alkylation of Pyrazole (Part II)-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 14. wuxibiology.com [wuxibiology.com]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. Alkylation of pyrazolones / Introduction [ch.imperial.ac.uk]
• 18. pubs.acs.org [pubs.acs.org]
• 19. chemistryviews.org [chemistryviews.org]
• 20. tandfonline.com [tandfonline.com]
• 21. researchgate.net [researchgate.net]
• 22. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 23. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 24. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]

Troubleshooting low yields in pyrazole-pyridine cross-coupling reactions

Status: Online 🟢 Operator: Senior Application Scientist (Ph.D.) Ticket ID: PYR-PYD-COUPLING-001 Subject: Troubleshooting Low Yields in Heterocycle-Heterocycle Couplings

Executive Summary: The "Heterocycle Problem"

You are likely experiencing low yields because pyrazole-pyridine couplings represent a "perfect storm" of catalytic challenges. Unlike standard phenyl-phenyl couplings, this system introduces two competing failure modes:

• Catalyst Poisoning (The Pyridine Problem): The pyridine nitrogen is a potent

  -donor. It competitively binds to the Palladium (Pd) center, displacing phosphine ligands and forming an inactive [Pd(Pyridine)n] complex.

• Protodeboronation (The Boronic Acid Problem): If you are attempting a Suzuki coupling with 2-pyridyl or pyrazolyl boronic acids, these species are inherently unstable. They undergo rapid C-B bond cleavage in the presence of base and water, destroying your nucleophile before it enters the catalytic cycle.

This guide provides diagnostic workflows and field-proven protocols to bypass these specific mechanisms.

Diagnostic Workflow (Interactive Logic)

Before changing reagents, determine your specific failure mode using this logic flow.

Figure 1: Diagnostic logic tree for identifying the root cause of coupling failure based on starting material (SM) recovery.

Issue Category A: Catalyst Poisoning (C-N & C-C Coupling)

The Mechanism: Pyridines possess a localized lone pair on the nitrogen atom. In standard catalytic cycles, this nitrogen binds to the electrophilic Pd(II) center more strongly than standard ligands (like PPh3), arresting the cycle at the oxidative addition intermediate.

The Solution: Steric Bulk You must use ligands with significant steric bulk. These ligands create a "protective shell" around the Pd center that physically prevents the pyridine nitrogen from coordinating, while still allowing the oxidative addition of the C-X bond.

Parameter	Recommendation	Rationale
Ligand Class	Dialkylbiaryl Phosphines (Buchwald Ligands)	The biaryl backbone induces steric crowding, favoring reductive elimination and preventing N-coordination.
Top Picks	XPhos, tBuXPhos	Excellent for C-C (Suzuki) couplings. The isopropyl groups on the aryl ring block the metal center.
Alt Picks	BrettPhos, RuPhos	Superior for C-N (Buchwald-Hartwig) aminations.
Pre-catalyst	Pd(OAc)2 or G3/G4 Palladacycles	Avoid Pd2(dba)3 if possible; dba can inhibit reactions with difficult substrates. G3/G4 precatalysts ensure rapid activation.

🔬 Protocol 1: Robust C-N Coupling (Buchwald-Hartwig)

Use this for coupling Pyrazole (NH) to Halopyridine.

• Reagents:

  • Halopyridine (1.0 equiv)

  • Pyrazole (1.2 equiv)

  • Catalyst: tBuXPhos-Pd-G3 (2–5 mol%)

  • Base: K3PO4 (2.0 equiv) or NaOtBu (for non-base-sensitive substrates).

  • Solvent: t-Amyl Alcohol or Dioxane (anhydrous).

• Procedure:

  • Charge a vial with Pd-precatalyst, base, and pyrazole.

  • Evacuate and backfill with Argon (3x). Critical: Oxygen kills the active catalytic species.

  • Add solvent and halopyridine (if liquid) via syringe.

  • Heat to 100°C for 12 hours.

• Why it works: tBuXPhos is bulky enough to prevent the pyridine product from shutting down the catalyst. K3PO4 is mild enough to prevent side reactions but strong enough to deprotonate the pyrazole.

Issue Category B: Protodeboronation (Suzuki Coupling)

The Mechanism: If you are using 2-pyridylboronic acid or pyrazolylboronic acid , you are fighting thermodynamics.

• 2-Pyridyl: The N-atom promotes rapid hydrolysis of the C-B bond via a zwitterionic intermediate.[1]

• Pyrazole: The acidic N-H proton facilitates protodeboronation.

The Solution: Slow-Release Systems (MIDA) Do not use free boronic acids. Use MIDA (N-methyliminodiacetic acid) boronates .[2] These are sp3-hybridized boron species that are stable to hydrolysis. They slowly release the active boronic acid in situ at a rate that matches the catalytic turnover, keeping the concentration of the unstable species low.

Figure 2: The "Slow Release" strategy using MIDA boronates to prevent decomposition.

🔬 Protocol 2: MIDA Boronate Suzuki Coupling

Use this for coupling 2-Pyridyl-MIDA to Halopyrazole.

• Reagents:

  • Halo-pyrazole (1.0 equiv)

  • 2-Pyridyl-MIDA boronate (1.5 equiv)

  • Catalyst: XPhos-Pd-G2 (2 mol%)

  • Base: K3PO4 (3.0 equiv) — Must be aqueous to hydrolyze MIDA.

  • Solvent: 1,4-Dioxane : Water (5:1 ratio).

• Procedure:

  • Combine solid reagents in a reaction tube.

  • Add degassed Dioxane/Water mixture.

  • Seal and heat to 100°C.

• Why it works: The water/base slowly hydrolyzes the MIDA ester. The free 2-pyridyl boronic acid is generated slowly and immediately consumed by the highly active XPhos-Pd catalyst before it can decompose.

Frequently Asked Questions (FAQ)

Q: My pyrazole N-arylation gives a mixture of N1 and N2 isomers. How do I fix this? A: This is a thermodynamic vs. kinetic control issue.

• Steric Control: If one nitrogen is flanked by a bulky group (e.g., t-Butyl), the reaction will favor the less hindered nitrogen (steric control).

• Electronic Control: If no steric difference exists, the reaction often yields a mixture.

• Fix: Switch to a Chan-Lam coupling (Copper-catalyzed) at room temperature, which often shows different regioselectivity profiles than Pd-catalyzed methods. Alternatively, use a protecting group (e.g., THP) on the pyrazole nitrogen you don't want to react, then deprotect later.

Q: Can I use copper (Ullmann) instead of Palladium? A: Yes, but only for C-N bonds.

• Pros: Cheaper, less sensitive to air.

• Cons: Requires higher temperatures (110–140°C), which can degrade sensitive substrates.

• Recommendation: Use CuI (10 mol%) with trans-N,N'-dimethylcyclohexane-1,2-diamine as a ligand in Dioxane. This is the "gold standard" modern Ullmann condition.

Q: My reaction turns black immediately (Pd black precipitation). A: This indicates your ligand is not stabilizing the Pd(0) species.

• Increase ligand loading (Ligand:Pd ratio of 2:1 or higher).

• Ensure your solvent is rigorously degassed (sparge with Argon for 15 mins).

• Switch to a precatalyst (e.g., XPhos-Pd-G3) instead of mixing Pd(OAc)2 + Ligand manually.

References

• Knapp, D. M., et al. (2010). "MIDA Boronates: A General Solution to the 2-Pyridyl Problem." Journal of the American Chemical Society. [Link][3]

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. [Link]

• Cox, P. A., et al. (2016). "Protodeboronation of Heteroaromatic Boronic Acids." Journal of the American Chemical Society. [Link]

• Billingsley, K., & Buchwald, S. L. (2007). "A General System for the Suzuki-Miyaura Coupling of Heteroaryl Boronic Acids." Journal of the American Chemical Society. [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. orgsyn.org [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]

Separation of 1H-pyrazol-3-yl and 1H-pyrazol-5-yl tautomers

Topic: Separation & Characterization of 1H-pyrazol-3-yl and 1H-pyrazol-5-yl Systems

Welcome to the Pyrazole Application Hub

Status: Operational | Tier: Advanced Research Support Lead Scientist: Dr. Aris (Senior Application Specialist)

You are likely here because you are observing a single peak in your LC-MS that splits into two species upon alkylation, or you are staring at an NMR spectrum with broadened signals that defy standard integration.

This guide addresses the single most common confusion in heterocyclic chemistry: the distinction between tautomers (dynamic, inseparable) and regioisomers (static, separable).

Part 1: The "Tautomer Trap" (Critical Theory)

User Question: "I have synthesized a 3-substituted pyrazole. I see two sets of peaks in the NMR, or a broad smear. Can I separate the 3-yl and 5-yl forms using prep-HPLC?"

Technical Answer: No. You generally cannot separate

-pyrazol-3-yl and -pyrazol-5-yl tautomers because they are the same molecule undergoing rapid proton transfer (annular tautomerism).

• The Mechanism: The proton on the nitrogen (

  ) hops between N1 and N2. This process is fast on the NMR timescale at room temperature (often leading to broad signals) and instantaneous on the chromatography timescale.

• The Exception: Separation is only possible if you freeze the equilibrium (e.g., below -60°C) or crystallize a specific tautomer (which will re-equilibrate immediately upon dissolution).

The Solution: To "separate" them, you must lock the tautomer by substituting the proton with a non-labile group (Alkyl, Aryl, Acyl). This converts the tautomers into regioisomers .

Visualizing the Equilibrium

The following diagram illustrates why physical separation of the NH-forms is futile, while separation of N-R forms is standard.

Figure 1: The transition from dynamic tautomerism (blue) to static regiochemistry (green).

Part 2: Separation of N-Substituted Regioisomers

User Question: "I alkylated my pyrazole and now have a mixture of 1,3- and 1,5-isomers. How do I separate them?"

Troubleshooting Protocol: Once the nitrogen is substituted (e.g., Methyl, Benzyl, SEM), the molecules have distinct physical properties. Separation is achieved via differences in dipole moment and steric shape .

Method Development Guide

Parameter	1,3-Isomer (Pseudo-para)	1,5-Isomer (Pseudo-ortho)	Separation Strategy
Sterics	Substituent (R) is far from N-R'. Planar conformation likely.	Substituent (R) is adjacent to N-R'. Steric clash often twists the ring.	Adsorption Chromatography (Silica)
Polarity	Typically more polar (better surface contact).	Typically less polar (twisted/shielded).	Elution Order: 1,5 usually elutes before 1,3 on Silica.
Solubility	Often higher melting point (better packing).	Often lower melting point (amorphous/oils).	Crystallization: Try recrystallizing the 1,3-isomer from EtOH/Heptane.

Step-by-Step Separation Workflow

• TLC Screening:

  • Run TLC in 10%, 20%, and 50% EtOAc in Hexanes.

  • Observation: You will likely see two spots. The top spot is usually the 1,5-isomer (less polar due to steric shielding of the N-lone pair). The bottom spot is the 1,3-isomer .

  • Tip: If spots overlap, try Dichloromethane (DCM)/Methanol (98:2) or Toluene/Acetone . Pyrazoles interact uniquely with Toluene.

• Flash Chromatography:

  • Stationary Phase: Standard Silica (40-63 µm).

  • Loading: Solid load on Celite is recommended to prevent band broadening.

  • Gradient: Shallow gradient (e.g., 0-30% EtOAc over 20 CV).

• High-Performance Separation (Prep-HPLC):

  • If silica fails, switch to C18 Reverse Phase .

  • Note: The elution order often flips in Reverse Phase (1,3-isomer elutes first as it is more polar/less lipophilic, though this depends heavily on the R-group).

  • pH Modifier: Use 0.1% Formic Acid. Pyrazoles are basic; acidic pH keeps them protonated and improves peak shape.

Part 3: Analytical Identification (The "NOE Roar")

User Question: "I have isolated the two isomers. How do I definitively prove which is which without growing a crystal?"

Technical Answer: You must use NMR Spectroscopy , specifically NOE (Nuclear Overhauser Effect) or HMBC . Chemical shift heuristics are unreliable.

The "NOE Roar" Protocol

This is the gold standard for assigning pyrazole regiochemistry.

• Sample Prep: Dissolve ~5-10 mg in

  or .

• Experiment: 1D-NOESY or 2D-NOESY/ROESY.

• Target: Irradiate the

  -Methyl (or -CH2) protons.

Interpretation Logic:

• Scenario A (The 1,5-Isomer):

  • You irradiate the

    -Methyl.

  • You see a strong NOE enhancement of the Substituent (R) protons.

• Scenario B (The 1,3-Isomer):

  • You irradiate the

    -Methyl.

  • You see a strong NOE enhancement of the Pyrazole H5 proton (the ring proton).

  • You see NO enhancement of the Substituent.

Visual Identification Logic

Figure 2: Decision tree for NMR structural assignment.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I shift the tautomeric equilibrium to favor one form in solution? A: Yes, by changing solvents, but you cannot isolate it.

• Non-polar solvents (

  , Benzene): Favor the form that permits intramolecular hydrogen bonding or minimizes dipole (often the 5-OH/5-substituted form if H-bonding is possible).

• Polar aprotic solvents (DMSO): Disrupt internal H-bonds and solvate the most polar tautomer.

• Reference: See Katritzky's extensive work on heterocycle tautomerism [1].

Q2: Why does my pyrazole alkylation yield a 1:1 mixture? A: The pyrazolate anion is an ambident nucleophile.

• Sterics: If the substituent at C3/C5 is bulky (e.g., t-Butyl), alkylation prefers the less hindered nitrogen (yielding the 1,3-isomer).

• Electronics: If the substituent is electron-withdrawing (

  ), it makes the adjacent nitrogen less nucleophilic, directing alkylation to the distal nitrogen (yielding the 1,3-isomer).

• Protocol Fix: To favor the 1,3-isomer (usually preferred), use a bulky protecting group first, or synthesize via cyclization of a hydrazine with a 1,3-diketone rather than alkylating a pre-formed pyrazole.

Q3: My compound is an unsubstituted NH-pyrazole, but I see two spots on TLC. Why? A: This is rare but usually indicates:

• Contamination: It is not two tautomers; one is an impurity.

• Strong H-Bonding: On silica, the pyrazole might drag or separate into "monomer" and "dimer/aggregate" species if the concentration is high, though they will coalesce upon isolation.

• Metal Contamination: Pyrazoles are excellent ligands. You might be seeing a metal complex.[1] Wash with EDTA or dilute HCl.

References

• Katritzky, A. R., et al. (2010). Tautomerism in Heterocycles. Chemical Reviews.

• Elguero, J., et al. (2000). The Tautomerism of Pyrazoles. Advances in Heterocyclic Chemistry.

• Fustero, S., et al. (2011). Regioselective Synthesis of Pyrazoles. Chemical Reviews.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

Sources

• 1. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]

Preventing dechlorination during pyrazole synthesis

Welcome to the Technical Support Center for Pyrazole Synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the synthesis of pyrazole derivatives, with a special focus on preventing undesired dechlorination reactions.

Troubleshooting Guide: Unwanted Dechlorination

This guide addresses specific problems related to the loss of chloro-substituents during pyrazole synthesis.

Q1: I am observing significant dechlorination of my chloro-substituted starting material or intermediate. What are the likely causes?

The unwelcome conversion of your chloro-substituted pyrazole to its dechlorinated analog is a common side reaction known as hydrodehalogenation or, more specifically, reductive dechlorination.[1][2] This typically occurs when a hydride species is generated in the reaction mixture, which then reductively cleaves the C-Cl bond. Several factors could be contributing to this issue:

• Catalyst-Mediated Hydride Formation: If you are using a transition metal catalyst, particularly palladium, it can form palladium-hydride (Pd-H) species.[1] These are often the primary culprits in hydrodehalogenation. Pd-H species can be generated from various sources in your reaction, including:

  • Solvents: Protic solvents like alcohols (e.g., ethanol, isopropanol) can act as hydride donors.[1][3]

  • Bases: Certain bases, especially strong alkoxide bases, can react with other components to generate hydrides.[1]

  • Trace Water: The presence of even small amounts of water can contribute to the formation of Pd-H species.[1]

• Base-Catalyzed Decomposition: In some cases, strong bases can directly participate in the dechlorination process, particularly at elevated temperatures.[4][5]

• Substrate Susceptibility: N-heterocyclic halides, including chloropyrazoles, can be particularly prone to dechlorination due to the electronic nature of the ring system.[1] The position of the chloro substituent and the presence of other functional groups on the pyrazole ring can also influence its stability.

Q2: How can I modify my reaction conditions to minimize or prevent the loss of the chloro-substituent?

To suppress dechlorination, a systematic optimization of your reaction parameters is crucial. The following step-by-step protocol will guide you through this process.

Experimental Protocol: Optimizing Reaction Conditions to Prevent Dechlorination

• Ligand Selection (for metal-catalyzed reactions):

  • If using a palladium catalyst, the choice of ligand is critical. Switch from simple phosphine ligands to bulky, electron-rich biaryl phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[1] These ligands can promote the desired reaction pathway over the undesired reductive dechlorination.[6][7]

  • The increased steric bulk of these ligands can disfavor the approach of the hydride to the metal center, while their electron-donating nature can accelerate the desired cross-coupling steps.[8]

• Base Selection:

  • Avoid strong alkoxide bases like sodium tert-butoxide if possible, as they are more likely to generate hydride species.

  • Opt for weaker inorganic bases. Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are often effective alternatives that minimize dechlorination.[1]

• Solvent Choice:

  • Replace protic solvents (alcohols, water) with aprotic solvents. Dioxane, tetrahydrofuran (THF), or toluene are generally recommended to reduce the source of hydrides.[1][9]

  • Ensure your chosen aprotic solvent is anhydrous.

• Temperature Control:

  • Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can sometimes favor the dechlorination side reaction.

• Protecting Groups:

  • For pyrazoles with an N-H group, deprotonation by the base can increase the electron density of the ring and potentially increase susceptibility to side reactions. Consider protecting the N-H group with a suitable protecting group (e.g., Boc, SEM) to modulate the electronic properties of the ring.[1]

The following diagram illustrates a decision-making workflow for troubleshooting dechlorination:

Caption: Catalytic cycle of palladium-mediated hydrodehalogenation.

As illustrated, the active catalyst reacts with a hydride source to form a palladium-hydride intermediate, which then undergoes reductive elimination with the aryl group to yield the dechlorinated product.

Q2: Are there any alternative synthetic strategies to avoid starting with a chlorinated precursor altogether?

Yes, depending on the desired substitution pattern of your target pyrazole, you may be able to circumvent the use of a chlorinated starting material, thereby eliminating the risk of dechlorination. Some strategies include:

• Direct C-H Functionalization: If the chloro-substituent is intended as a handle for further reactions, consider direct C-H activation and functionalization of the pyrazole core as a more atom-economical alternative.

• Building the Ring with the Desired Substituent: Many pyrazole synthesis methods allow for the incorporation of various substituents from the initial building blocks. [10]For example, the Knorr pyrazole synthesis and related condensations of 1,3-dicarbonyl compounds with hydrazines can be adapted to introduce the desired functionality from the start. [11]

Q3: Which analytical techniques are best for detecting and quantifying the extent of dechlorination?

To accurately assess the level of dechlorination in your reaction, a combination of the following techniques is recommended:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is an excellent tool for identifying the presence of the dechlorinated byproduct and monitoring the progress of the reaction over time. The mass difference between your desired product and the byproduct will correspond to the mass of a chlorine atom.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile pyrazole derivatives, GC-MS can provide clear separation and identification of the chlorinated and dechlorinated species.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to quantify the ratio of the desired product to the dechlorinated byproduct by integrating the signals corresponding to unique protons on each molecule. The disappearance of a signal in a specific region or the appearance of a new signal can indicate the loss of the chloro-substituent.

By carefully monitoring your reactions with these techniques and systematically applying the troubleshooting strategies outlined above, you can effectively minimize or eliminate unwanted dechlorination, leading to higher yields and purity of your target chloro-substituted pyrazole.

References

• Palladium-Catalysed Hydrodehalogenation of Aryl Chlorides: A Mild Method for Deuteration and Detoxification. Catalysis Science & Technology (RSC Publishing).
• Visible-Light Photocatalytic Reduction of Aryl Halides as a Source of Aryl Radicals. MDPI.
• How to Avoid Dehalogenation Side Reactions in Suzuki Coupling. Benchchem.
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
• Reductive Dehalogenation of Organic Contaminants in Soils and Ground W
• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Organic Chemistry Portal.
• Productive Chloroarene C−Cl Bond Activation: Palladium/Phosphine-Catalyzed Methods for Oxidation of Alcohols and Hydrodechlorination of Chloroarenes.
• Arene, Alkene or Alkane Synthesis by Dehalogenation or Reductive Cleavage. Organic Chemistry Portal.
• Significant Dehalogen
• Base-Catalysed Decomposition of Polychlorinated Biphenyls in Transformer Oils by Mixture of Sodium Hydroxide, Glycerol and Iron. Royal Society Open Science.
• Hydrodehalogenation of 1- to 3-Carbon Halogenated Organic Compounds in Water Using a Palladium C
• Reductive Dechlorin
• Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation P
• Phosphine Ligands. Alfa Chemistry.
• Liquid-Phase Hydrodehalogenation of Substituted Chlorobenzenes over Palladium Supported Catalysts.
• Base-Catalysed Decomposition of Polychlorinated Biphenyls in Transformer Oils by Mixture of Sodium Hydroxide, Glycerol and Iron. PubMed.
• Facile Hydrodehalogenation with Hydrogen and Palladium/Carbon Catalyst Under Multiphase Conditions.
• Base C
• Phosphine Ligands [Cross-coupling Reaction using Transition Metal C
• Polar Heterobenzylic C(sp3)
• Kinetics of Aromatic Nitrogen-Containing Heterocycle Oxidation with Chlorine Dioxide and Formation of Free Available Chlorine as a Secondary Oxidant.
• Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming the Hydrodehalogenation Pathway under a Hydrogen Atmosphere in Water.
• Kinetics of Aromatic Nitrogen-Containing Heterocycle Oxidation with Chlorine Dioxide and Formation of Free Available Chlorine as a Secondary Oxidant.
• Solvent Effects on Chemical Processes. 11. Solvent Effects on the Kinetics of Decarboxylative Dechlorination of N-chloro Amino Acids in Binary Aqueous-organic Solvents. PubMed.
• Synthetic Methods for the Hydrodehalogenation of Halogen
• Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. Organic Chemistry Portal.
• 2.9: Phosphines. Chemistry LibreTexts.
• The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps.
• Suzuki-Miyaura Cross-Coupling: Practical Guide. Yoneda Labs.
• The Catalytic Hydro-Dechlorination of 2, 4, 4' Trichlorobiphenyl at Mild Temperatures and Atmospheric Pressure. Taylor & Francis Online.
• Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes.
• Green Methods for the Synthesis of Bioactive Heterocycles.
• Small Phosphine Ligands Enable Selective Oxidative Addition of Ar-O over Ar-Cl Bonds
• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
• Solvent Effects. Wikipedia.
• Electrosynthesis of 4-Chloro Derivatives of Pyrazole and Alkylpyrazoles.
• Chemistry Vignettes: Phosphine Ligands. YouTube.
• C‒H An Chlorination of Pyrazole 1a.
• Long-Term Sustainability of Reductive Dechlorination Reactions at Chlorin
• Chlorin
• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
• Effect of Solvent on Radical Cyclisation Pathways: SRN1 vs. Aryl–Aryl Bond Forming Mechanisms. Organic & Biomolecular Chemistry (RSC Publishing).
• Tandem Catalysis Enables Chlorine-Containing Waste as Chlorin
• Pyrazole Chemistry Has Developed Rapidly Since the Publication of the Last Review of Pyrazoles in Science of Synthesis. Science of Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reductive dechlorination - Wikipedia [en.wikipedia.org]
• 3. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Base-catalysed decomposition of polychlorinated biphenyls in transformer oils by mixture of sodium hydroxide, glycerol and iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | TCI Deutschland GmbH [tcichemicals.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. complexes.alfa-chemistry.com [complexes.alfa-chemistry.com]
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Reference Data & Comparative Studies

Benchmarking p38 MAPK Inhibitors: A Comparative Guide on Binding Affinity and Kinetics

Executive Summary

In the development of p38 Mitogen-Activated Protein Kinase (MAPK) inhibitors, simple potency (

) is no longer the sole predictor of clinical efficacy. Modern drug discovery emphasizes binding kinetics —specifically residence time—and conformational selectivity (Type I vs. Type II binding).

This guide provides a technical framework for benchmarking novel p38 MAPK inhibitors against three industry standards: SB203580 (Classic Tool), BIRB-796/Doramapimod (Clinical Standard, Type II), and Skepinone-L (High Selectivity, Type I). It includes validated protocols for Surface Plasmon Resonance (SPR) and TR-FRET to ensure your data is robust and publishable.

Mechanistic Background: The Importance of Binding Modes

To objectively compare your product, you must categorize its binding mode. The p38

kinase pocket is highly flexible, allowing for two distinct inhibition mechanisms:[1]

• Type I (ATP-Competitive): Binds to the active "DFG-in" conformation.

  • Standard:SB203580 , Skepinone-L .[2][3][4]

  • Characteristics: Generally faster

    and rates. High potency but historically lower selectivity (due to ATP pocket conservation), though Skepinone-L overcomes this via specific hinge interactions.

• Type II (Allosteric/DFG-out): Stabilizes the inactive "DFG-out" conformation.

  • Standard:BIRB-796 (Doramapimod) .[5]

  • Characteristics: Induces a large conformational change.[1] Typically exhibits a slower dissociation rate (

    ), resulting in a longer Residence Time . This is often correlated with better in vivo efficacy despite similar values.

Visualization: p38 MAPK Signaling Cascade

The following diagram illustrates the p38 pathway and the intervention points for these inhibitors.[4]

Caption: Canonical p38 MAPK signaling cascade showing upstream activators and downstream substrates.

Comparative Data Analysis

When characterizing your novel candidate, use this table to benchmark performance. Data below represents consensus values from literature (Fabian et al., 2005; Pargellis et al., 2002; Koeberle et al., 2011).

Table 1: Standard Inhibitor Benchmarks

Parameter	SB203580 (Tool)	BIRB-796 (Clinical)	Skepinone-L (Selective)	Your Candidate
Binding Mode	Type I (DFG-in)	Type II (DFG-out)	Type I (DFG-in)	[Insert Type]
(Binding Affinity)	22 – 50 nM	0.1 – 1.0 nM	~ 5 nM	[Insert Data]
(Enzymatic)	~ 50 nM	~ 10 – 30 nM	~ 5 nM	[Insert Data]
Selectivity Profile	Low (Hits JNK/Raf)	Moderate (Hits JNK2)	High (Clean profile)	[Insert Data]
Residence Time	Short (Fast Off)	Long (Slow Off)	Moderate	[Insert Data]

Analyst Note: If your candidate shows high potency (

nM) but poor cellular efficacy, investigate the Residence Time using the SPR protocol below. A fast (like SB203580) may allow ATP to re-compete effectively in cells.

Experimental Protocols

To generate the data for the "Your Candidate" column above, use the following industry-standard protocols.

Protocol A: Surface Plasmon Resonance (SPR) – Kinetic Profiling

Gold standard for determining

, , and .

Reagents:

• Sensor Chip: CM5 (Carboxymethylated dextran).

• Ligand: Recombinant human p38

  (active or inactive).

• Analyte: Inhibitors (SB203580, BIRB-796, Candidate).

• Running Buffer: HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% P20, 1-3% DMSO).

Workflow:

• Immobilization: Amine coupling of p38

  to flow cell 2 (Fc2) to ~1000-2000 RU. Fc1 serves as the reference (activated/deactivated without protein).

• Conditioning: Inject running buffer to stabilize baseline.

• Kinetic Titration:

  • Prepare 5-point dilution series of inhibitors (e.g., 0.1 nM to 100 nM).

  • Critical Step: Ensure DMSO concentration is matched exactly (within 0.1%) between running buffer and samples to avoid bulk refractive index errors.

• Injection: Single Cycle Kinetics (SCK) or Multi-Cycle Kinetics. Inject for 120s (association) and allow 600s dissociation (critical for Type II binders like BIRB-796).

• Analysis: Fit data to a 1:1 Langmuir binding model.

Protocol B: TR-FRET Competition Assay

High-throughput method for

determination.

Principle: Competition between a fluorescently labeled tracer and the inhibitor for the p38 ATP pocket.

Workflow:

• Mix: In a 384-well plate, combine:

  • Europium-labeled anti-GST antibody (2 nM).

  • GST-tagged p38

    enzyme (5 nM).

  • AlexaFluor-647 labeled Kinase Tracer (e.g., Tracer 199, 10 nM).

  • Test Inhibitor (Variable concentration).

• Incubate: 1 hour at Room Temperature in dark.

• Read: Measure fluorescence ratio (

  ) on a TR-FRET compatible reader (e.g., EnVision).

• Calculate: Plot % Inhibition vs. Log[Concentration] to derive

  .

Experimental Workflow Visualization

The following diagram outlines the logical flow for validating a new inhibitor against these standards.

Caption: Step-by-step workflow for characterizing binding kinetics and selecting candidates.

References

• Fabian, M. A., et al. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors. Nature Biotechnology, 23(3), 329-336.

• Pargellis, C., et al. (2002). Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Nature Structural Biology, 9(4), 268-272.

• Koeberle, S. C., et al. (2011). Skepinone-L is a selective p38 mitogen-activated protein kinase inhibitor.[3][6] Nature Chemical Biology, 8(2), 141-143.[6]

• Thermo Fisher Scientific. LanthaScreen™ TR-FRET Competitive Binding Assay Protocol.

Sources

• 1. Exploration of Type II Binding Mode: A Privileged Approach for Kinase Inhibitor Focused Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics of small molecule inhibitor binding to p38 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BIRB 796 | p38 MAPK | Tocris Bioscience [tocris.com]
• 6. Skepinone-L is a selective p38 mitogen-activated protein kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]